5-((Dimethylamino)methyl)furan-2-ol

Core Science & Biosynthesis

An In-depth Technical Guide to the Spectroscopic Characterization of 5-((Dimethylamino)methyl)furan-2-ol

This technical guide provides a comprehensive overview of the spectroscopic characterization of 5-((Dimethylamino)methyl)furan-2-ol, a molecule of interest for researchers, scientists, and professionals in drug development. This document delves into the structural nuances and the corresponding spectroscopic signatures, offering both theoretical predictions and practical methodologies for its analysis.

Introduction: The Structural Complexity and Significance

5-((Dimethylamino)methyl)furan-2-ol is a substituted furan derivative belonging to the class of Mannich bases.[1][2] These compounds are notable for their synthetic versatility and diverse biological activities.[3] The structural characterization of this molecule is non-trivial due to the potential for tautomerism. The furan-2-ol ring system can exist in equilibrium with its α,β-unsaturated γ-lactone form, 5-((dimethylamino)methyl)-2(5H)-furanone, and potentially an open-chain aldehyde form.[4][5] This dynamic equilibrium is sensitive to the solvent, pH, and temperature, which has profound implications for its spectroscopic analysis. A thorough characterization is therefore essential for understanding its chemical behavior, stability, and potential applications.

This guide will systematically explore the key spectroscopic techniques used to elucidate the structure of 5-((Dimethylamino)methyl)furan-2-ol, providing insights into the expected spectral features and the experimental considerations necessary for obtaining high-quality, interpretable data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the unambiguous structural elucidation of organic molecules. For 5-((Dimethylamino)methyl)furan-2-ol, both ¹H and ¹³C NMR will provide critical information regarding the connectivity of atoms and the predominant tautomeric form in solution.

Predicted ¹H NMR Spectrum

The proton NMR spectrum will reveal the number of distinct proton environments, their multiplicities (splitting patterns), and their relative numbers (integration). The chemical shifts will be indicative of the electronic environment of the protons.

Table 1: Predicted ¹H NMR Data for 5-((Dimethylamino)methyl)furan-2-ol

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)	Integration
H-3 (furan ring)	~6.1-6.3	Doublet (d)	J ≈ 3.5 Hz	1H
H-4 (furan ring)	~6.0-6.2	Doublet (d)	J ≈ 3.5 Hz	1H
H-5 (methine)	~5.0-5.2	Triplet (t)	J ≈ 6.5 Hz	1H
-CH₂- (methylene)	~3.4-3.6	Doublet (d)	J ≈ 6.5 Hz	2H
-N(CH₃)₂ (methyl)	~2.2-2.4	Singlet (s)	-	6H
-OH (hydroxyl)	Variable (broad)	Singlet (s, broad)	-	1H

Note: The chemical shift of the hydroxyl proton (-OH) is highly dependent on the solvent, concentration, and temperature and may exchange with D₂O.[6]

Predicted ¹³C NMR Spectrum

The carbon-13 NMR spectrum will show a signal for each unique carbon atom in the molecule. The chemical shifts are indicative of the hybridization and electronic environment of the carbon atoms.

Table 2: Predicted ¹³C NMR Data for 5-((Dimethylamino)methyl)furan-2-ol

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-2 (furan ring, C-OH)	~100-105
C-3 (furan ring)	~125-130
C-4 (furan ring)	~110-115
C-5 (furan ring)	~80-85
-CH₂- (methylene)	~55-60
-N(CH₃)₂ (methyl)	~45-50

Experimental Protocol for NMR Spectroscopy

A standardized protocol is crucial for obtaining reproducible NMR data.[6][7]

• Sample Preparation: Dissolve approximately 5-10 mg of 5-((Dimethylamino)methyl)furan-2-ol in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent can influence the tautomeric equilibrium.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).

• Instrumentation: Utilize a high-resolution NMR spectrometer, preferably with a field strength of 300 MHz or higher for better signal dispersion.

• Data Acquisition: Acquire both ¹H and ¹³C NMR spectra at a constant temperature (e.g., 25°C). For ¹H NMR, a sufficient number of scans should be acquired to achieve a good signal-to-noise ratio. For ¹³C NMR, a proton-decoupled pulse sequence is typically used to simplify the spectrum.[8]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation.[9]

Expected Mass Spectrum (Electron Ionization)

Under electron ionization (EI) conditions, 5-((Dimethylamino)methyl)furan-2-ol is expected to produce a molecular ion peak ([M]⁺) and several characteristic fragment ions.

Table 3: Predicted Key Mass Spectral Fragments for 5-((Dimethylamino)methyl)furan-2-ol

Ion	Predicted m/z	Significance
[M]⁺	143	Molecular Ion
[M-CH₃]⁺	128	Loss of a methyl radical
[M-N(CH₃)₂]⁺	99	Loss of the dimethylamino group
[C₄H₄O₂]⁺	84	Furanone fragment
[C₅H₁₀N]⁺	84	Dimethylaminomethyl fragment
[C₄H₃O]⁺	67	Furan fragment

The fragmentation pattern will likely be influenced by the tautomeric form present in the gas phase. The presence of a prominent ion at m/z 84 could correspond to either the furanone fragment or the dimethylaminomethyl fragment, and high-resolution mass spectrometry would be needed to distinguish between them. The fragmentation of related furanones has been studied and can provide further insight into the expected pathways.[10]

Experimental Protocol for Mass Spectrometry

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

• Ionization Method: Electron Ionization (EI) is a common technique for volatile compounds, while softer ionization techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI) may be preferred to observe the molecular ion more clearly, especially if the compound is thermally labile.[11]

• Data Acquisition: A full-scan mass spectrum should be acquired to determine the molecular weight and overall fragmentation pattern. Tandem mass spectrometry (MS/MS) can be employed to further investigate the fragmentation of specific ions.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule based on their characteristic vibrational frequencies.[9]

Expected IR Absorption Bands

The IR spectrum of 5-((Dimethylamino)methyl)furan-2-ol will display characteristic absorptions for the hydroxyl, amine, furan ring, and C-O bonds. The presence of the furan-2-ol tautomer would be indicated by a broad O-H stretch, while the lactone tautomer would show a strong C=O stretch.

Table 4: Predicted Characteristic IR Absorption Bands

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
O-H (hydroxyl)	3200-3600	Broad, Medium-Strong
C-H (furan ring)	~3100	Medium
C-H (aliphatic)	2800-3000	Medium
C=C (furan ring)	~1500-1600	Medium
C-N (amine)	~1000-1200	Medium
C-O (ether/hydroxyl)	~1000-1300	Strong

The exact position and shape of the O-H and C=O (if present) bands will be highly informative about the predominant tautomer and any intermolecular hydrogen bonding.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: For a solid sample, a KBr pellet can be prepared by mixing a small amount of the compound with dry KBr powder and pressing it into a transparent disk. Alternatively, a thin film can be cast from a solution. For an oily sample, a neat liquid spectrum can be obtained by placing a drop of the sample between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: A background spectrum of the empty sample holder (or pure KBr pellet) is recorded first. Then, the spectrum of the sample is recorded. The data is typically plotted as transmittance or absorbance versus wavenumber.

UV-Vis Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for compounds containing conjugated systems.

Expected UV-Vis Absorption

The furan ring constitutes a chromophore. The position of the maximum absorption (λ_max) will be sensitive to the substitution pattern and the tautomeric form. Furan itself has a λ_max around 200-220 nm. The presence of substituents and potential conjugation in the furan-2-ol system is expected to cause a bathochromic (red) shift to longer wavelengths.[12] For comparison, other substituted furans show absorption maxima in the range of 240-330 nm.[12] The spectrum of 5-((Dimethylamino)methyl)furan-2-ol is likely to show a λ_max in the region of 250-280 nm, corresponding to a π → π* transition.

Experimental Protocol for UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent, such as ethanol, methanol, or acetonitrile. The concentration should be adjusted to give an absorbance reading between 0.1 and 1.0.

• Data Acquisition: A baseline spectrum of the pure solvent in a cuvette is recorded. The sample solution is then placed in the spectrophotometer, and the absorbance is measured over a range of wavelengths (e.g., 200-400 nm).

Workflow and Data Integration

The comprehensive characterization of 5-((Dimethylamino)methyl)furan-2-ol requires the integration of data from all these spectroscopic techniques. The following diagram illustrates a logical workflow for this process.

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5-((Dimethylamino)methyl)furan-2-ol molecular weight and boiling point

An In-depth Technical Guide to 5-((Dimethylamino)methyl)furan-2-ol: Synthesis, Properties, and Applications

Introduction

5-((Dimethylamino)methyl)furan-2-ol, more commonly referred to in literature as 5-((Dimethylamino)methyl)-2-furanmethanol, is a pivotal heterocyclic intermediate in the landscape of pharmaceutical synthesis. Its structure uniquely combines a furan ring, a versatile scaffold known for a wide range of biological activities, with a dimethylaminomethyl group, a common pharmacophore in many approved drugs.[1][2] This guide provides a comprehensive overview of its physicochemical properties, synthesis methodologies, and critical applications, particularly its role as a precursor to histamine H2-receptor antagonists.

The strategic importance of this molecule lies in its utility as a building block. It serves as a key intermediate in the synthesis of ranitidine, a well-known drug for treating stomach ulcers, and other H2-histamine antagonists.[3][4][5] Furthermore, its potential as a monoamine oxidase B (MAO-B) inhibitor highlights its relevance in neuropharmacology research.[4][5] This document will delve into the technical details essential for researchers, scientists, and professionals in drug development who work with or are interested in this versatile compound.

Physicochemical Properties

The fundamental physical and chemical characteristics of 5-((Dimethylamino)methyl)-2-furanmethanol are crucial for its handling, reaction setup, and purification. The compound is a hygroscopic, dark-colored oil, necessitating careful storage under an inert atmosphere to prevent degradation.[4][5]

Property	Value	Source(s)
Molecular Formula	C₈H₁₃NO₂	[6][7]
Molecular Weight	155.19 g/mol	[6]
CAS Number	15433-79-1	[4][5][6]
Appearance	Dark Beige to Very Dark Brown Oil	[5]
Boiling Point	92-96 °C @ 0.2-0.5 mmHg110-111 °C @ 3 Torr217.7 °C @ 760 mmHg	[3][5][4]
Solubility	Slightly soluble in Chloroform, Ethyl Acetate, Methanol	[4][5]
Storage Conditions	Hygroscopic, store in refrigerator under inert atmosphere	[4][5]

Synthesis Methodologies: The Mannich Reaction

The most efficient and widely adopted method for synthesizing 5-((Dimethylamino)methyl)-2-furanmethanol is the Mannich reaction.[3] This classic three-component organic reaction involves the aminoalkylation of an acidic proton located on a carbon atom, using formaldehyde (or a source thereof) and a primary or secondary amine.[8] In this specific synthesis, the furan ring provides the reactive proton, and a pre-formed reagent, bis(dimethylamino)methane, serves as a convenient source for both the formaldehyde and dimethylamine components.

This approach is superior to older methods that used dimethylamine hydrochloride with formaldehyde, which often led to purification challenges, or the reduction of furan esters with hazardous reagents like lithium aluminium hydride.[3]

Caption: General workflow for the Mannich synthesis of the target compound.

Detailed Experimental Protocol (Acid-Catalyzed Mannich Reaction)

This protocol is adapted from established patent literature and represents a reliable method for laboratory-scale synthesis.[3] The choice of an acidic catalyst is critical; it facilitates the in-situ formation of the electrophilic dimethylaminomethylidene ammonium (iminium) ion, which is the key reactive species that attacks the electron-rich furan ring.

Materials:

• 2-Furanmethanol (1.0 mol)

• bis(Dimethylamino)methane (1.1 mol)

• Acetic Acid or Dichloromethane with Hydrogen Chloride

• 40% Aqueous Sodium Hydroxide

• Ethyl Acetate

• Water

• Ice

Procedure:

• Reaction Setup: In a suitable reaction vessel equipped with a stirrer and cooling bath, dissolve 2-furanmethanol (98 g, 1.0 mol) in acetic acid (1000 ml).

• Reagent Addition: While maintaining the temperature at approximately 10°C with cooling, add a solution of bis(dimethylamino)methane (112 g, 1.1 mol) in acetic acid (200 ml) dropwise to the stirred 2-furanmethanol solution. The use of controlled, dropwise addition is crucial to manage the exothermic nature of the iminium ion formation and subsequent reaction.

• Reaction: After the addition is complete, allow the mixture to stir and warm to room temperature for approximately 18 hours to ensure the reaction goes to completion.

• Solvent Removal: Remove the acetic acid solvent under reduced pressure at a temperature of 60°C.

• Workup - Neutralization: Add ice (200 g) to the residue, followed by careful, slow addition of 40% aqueous sodium hydroxide with external cooling to make the mixture basic. This step neutralizes the acid and deprotonates the amine, rendering it soluble in the organic phase.

• Extraction: Extract the aqueous mixture with ethyl acetate (e.g., 3 x 150 mL). The product will move into the organic ethyl acetate layer.

• Drying and Evaporation: Combine the organic extracts, dry them over an anhydrous salt (e.g., sodium sulfate), and evaporate the solvent under reduced pressure.

• Purification: The resulting residue is purified by vacuum distillation to yield 5-((dimethylamino)methyl)-2-furanmethanol as an oil.[3] The reported boiling point for this purification is 92°-96° C at a pressure of 0.2-0.5 mmHg.[3]

Alternative Synthetic Routes

Recent advancements focus on more sustainable and atom-economical processes. A notable example is a one-pot synthesis starting from biomass-derived materials like 5-hydroxymethylfurfural (5-HMF), glucose, or fructose.[9] This method utilizes a reaction solution of N,N-dimethylformamide (which can also act as a dimethylamine source), formic acid, and water, offering a simpler process with mild reaction conditions.[9]

Key Applications in Drug Development

The primary value of 5-((Dimethylamino)methyl)-2-furanmethanol is its role as a versatile synthon for more complex active pharmaceutical ingredients (APIs).

Intermediate for H2-Histamine Antagonists

This compound is a cornerstone in the synthesis of several H2-histamine antagonists, most famously ranitidine.[3] The furanmethanol moiety serves as a scaffold that, after further modification, links to a polar tail group, which is characteristic of this class of drugs. The synthesis involves converting the primary alcohol to a better leaving group, followed by nucleophilic substitution with a thiol-containing side chain.

Caption: Simplified pathway from the title compound to Ranitidine.

Potential as a Monoamine Oxidase B (MAO-B) Inhibitor

Beyond its use as an intermediate, 5-((Dimethylamino)methyl)-2-furanmethanol has been identified as an inhibitor of monoamine oxidase B.[4][5] MAO-B is a key enzyme in the degradation of neurotransmitters like dopamine. Its inhibition is a therapeutic strategy for neurodegenerative diseases such as Parkinson's disease. This inherent biological activity suggests that the molecule could serve as a lead compound or fragment for the development of novel central nervous system (CNS) agents.

Conclusion

5-((Dimethylamino)methyl)-2-furanmethanol is a compound of significant industrial and academic interest. Its efficient synthesis via the Mannich reaction and its critical role as a building block for pharmaceuticals like ranitidine underscore its importance in medicinal chemistry. The discovery of its intrinsic activity as a MAO-B inhibitor opens new avenues for its application in drug discovery. A thorough understanding of its properties, synthesis, and handling is essential for any researcher or professional working in the fields of organic synthesis and pharmaceutical development.

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The Historical Discovery and Mechanistic Evolution of 5-((Dimethylamino)methyl)furan-2-ol Compounds in Pharmacotherapy

Executive Summary

The class of molecules historically categorized under 5-((dimethylamino)methyl)furan-2-ol compounds represents a watershed moment in rational drug design. While sometimes indexed in early literature under furan-2-ol tautomeric derivatives, the definitive, stable pharmaceutical intermediate is 5-((dimethylamino)methyl)furan-2-methanol (often referred to as ranitidine amino alcohol or furfuryl alcohol derivative)[1]. This whitepaper explores the historical discovery, chemical synthesis, and pharmacological validation of this critical furan scaffold, which revolutionized the treatment of peptic ulcer disease by serving as the core building block for the blockbuster H2-receptor antagonist, Ranitidine.

Historical Context & Rational Drug Design

In the 1970s, the discovery of the H2 receptor by Sir James Black led to the development of Cimetidine, the first highly successful anti-ulcer medication. Cimetidine relied on an imidazole ring to mimic histamine. However, clinical use revealed significant drawbacks: the imidazole ring's nitrogen lone pair coordinated with the heme iron of cytochrome P450 (CYP450) enzymes in the liver, leading to severe drug-drug interactions and anti-androgenic side effects.

In 1972, Sir David Jack and his research team at 2 initiated a program to overcome these limitations[2].

The Causality of the Furan Substitution: The team hypothesized that replacing the imidazole ring with a furan ring would eliminate the CYP450 coordination liability, as furan lacks the basic nitrogen required for heme binding. However, to maintain the necessary basicity at physiological pH for H2 receptor binding, they engineered a dimethylaminomethyl substituent onto the furan ring. This rational modification yielded the 5-((dimethylamino)methyl)furan scaffold, which exhibited superior potency, a near-zero CYP450 inhibition profile, and ultimately became the foundation for Ranitidine.

Pharmacological Profiling & Mechanistic Action

The introduction of the 5-((dimethylamino)methyl)furan moiety fundamentally altered the drug's binding kinetics. At a physiological pH of 7.4, the dimethylamine group (pKa ~8.2) is protonated. This allows the molecule to form a critical salt bridge with a conserved aspartate residue within the transmembrane domain of the H2 receptor, competitively locking the receptor in an inactive state and halting the downstream adenylyl cyclase cascade.

Caption: H2 receptor signaling pathway and competitive inhibition by furan-based antagonists.

Quantitative Data: Structural & Pharmacological Comparison

The transition from imidazole to the 5-((dimethylamino)methyl)furan scaffold provided measurable pharmacological advantages. The data below summarizes the comparative impact of this structural evolution.

Property	Imidazole Scaffold (Cimetidine)	Furan Scaffold (Ranitidine)	Causality / Impact
Ring Heteroatom	Nitrogen (Basic)	Oxygen (Neutral)	Furan oxygen prevents CYP450 heme coordination.
Protonatable Group	Imidazole ring (pKa ~6.8)	Dimethylamine (pKa ~8.2)	Higher basicity ensures >90% protonation at pH 7.4 for stronger receptor binding.
Relative Potency	1x (Baseline)	4x to 10x	Enhanced binding affinity reduces the required clinical dose.
CYP450 Inhibition	High	Negligible	Eliminates dangerous drug-drug interactions (e.g., with warfarin).

Chemical Synthesis & Experimental Workflows

The synthesis of 5-((dimethylamino)methyl)furan-2-methanol relies on a highly regioselective Mannich-type condensation.

Causality of Reagent Selection: Instead of using standard aqueous formaldehyde and dimethylamine—which can lead to uncontrolled polymerization or degradation of the sensitive furan ring—the protocol utilizes bis(dimethylamino)methane in acetic acid. This acts as a pre-formed, mild Mannich reagent (an Eschenmoser's salt equivalent), ensuring strict regioselectivity at the 5-position of the furan ring and driving the reaction to a >90% yield[3].

Caption: Synthetic workflow of 5-((dimethylamino)methyl)furan-2-methanol via Mannich condensation.

Protocol 1: Step-by-Step Synthesis Workflow

Adapted from the 3[3].

• Reagent Preparation: Dissolve 2-furanmethanol (98 g, 1.0 mol) in 1000 mL of glacial acetic acid. Cool the solution to exactly 10°C using an ice bath to prevent exothermic degradation.

• Controlled Addition: Prepare a secondary solution of bis(dimethylamino)methane (112 g, 1.1 mol) in 200 mL of acetic acid. Add this dropwise to the furanmethanol solution under continuous mechanical stirring.

• Incubation: Remove the ice bath and allow the mixture to stir at room temperature (20-25°C) for 18 hours to ensure complete conversion.

• Solvent Evaporation: Transfer the mixture to a rotary evaporator and remove the acetic acid under reduced pressure at 60°C.

• Neutralization: Add 200 g of crushed ice to the resulting residue. Slowly add 40% aqueous sodium hydroxide under external cooling until the solution is distinctly basic (pH > 10).

• Extraction & Purification: Extract the aqueous layer multiple times with ethyl acetate. Combine the organic extracts, evaporate the solvent, and subject the crude oil to vacuum distillation.

• Self-Validation Step: Collect the fraction boiling at 92°-96°C at 0.5 mmHg. The yield should be approximately 145 g (94%). Validate the product identity via 1H-NMR; the presence of a distinct singlet at ~2.2 ppm (6H) confirms the intact dimethylamino group.

Analytical Validation Protocols

Accurate quantification and purity assessment of 5-((dimethylamino)methyl)furan-2-methanol require specialized chromatography.

Causality of Column Selection: Basic amines (like the dimethylamino group) are notorious for peak tailing on standard silica-based reverse-phase columns due to secondary ionic interactions with free surface silanols. To achieve a self-validating, sharp chromatographic peak, a column with exceptionally low silanol activity—such as the Newcrom R1—must be utilized[4].

Protocol 2: HPLC Purity Validation

Methodology based on 4[4].

• Stationary Phase Setup: Install a Newcrom R1 reverse-phase HPLC column (or equivalent low-silanol C18 column).

• Mobile Phase Preparation: Prepare a mixture of Acetonitrile (MeCN) and HPLC-grade water.

• Acidic Modification: Add phosphoric acid (for standard UV detection) or formic acid (if coupling to Mass Spectrometry) to suppress analyte ionization and improve retention.

• Elution & Detection: Run an isocratic or gradient elution profile. Monitor UV absorption at ~220 nm.

• Self-Validation Step: Inject a blank mobile phase to establish a flat baseline. Follow with the sample injection. The resulting chromatogram must display a symmetric peak (Asymmetry factor between 0.9 and 1.2), validating the absence of secondary silanol interactions and confirming the purity of the basic furan derivative.

Future Perspectives: Biomass Derivation

While historically synthesized from petrochemical feedstocks, modern green chemistry is revolutionizing the production of 5-((dimethylamino)methyl)furan-2-methanol. Recent breakthroughs have demonstrated the ability to synthesize this intermediate directly from biomass-derived carbohydrates (such as glucose and fructose) via 5-hydroxymethylfurfural (5-HMF). Utilizing N,N-dimethylformamide (DMF) as an amine donor in formic acid under catalyst-free conditions, researchers are now establishing sustainable, closed-loop manufacturing pathways for this historically vital pharmaceutical building block[5].

References

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• 5-((Dimethylamino)methyl)
• Synthesis of 5-dimethylaminomethyl-2-furanmethanol Source: PrepChem URL
• Separation of 5-((Dimethylamino)methyl)
• One Pot Synthesis of Pharmaceutical Intermediate 5-Dimethylaminomethyl-2-Furanmethanol from Bio-Derived Carbohydrates Source: ResearchGate URL

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Comprehensive Technical Guide and Hazard Identification for 5-[(Dimethylamino)methyl]-2-furanmethanol

Executive Summary

In the realm of pharmaceutical drug development, the rigorous characterization of synthetic intermediates is paramount for ensuring both safety and final Active Pharmaceutical Ingredient (API) efficacy. This whitepaper provides an authoritative, in-depth analysis of the compound frequently (though inaccurately) referred to as 5-((Dimethylamino)methyl)furan-2-ol. We will elucidate its correct structural nomenclature, physicochemical properties, toxicological profile, and provide field-proven, self-validating analytical methodologies for its isolation and quantification.

Nomenclature Clarification & Structural Elucidation

A critical first step in chemical characterization is resolving nomenclature ambiguities. The term 5-((Dimethylamino)methyl)furan-2-ol suggests a hydroxyl group directly attached to the furan ring. However, true furan-2-ols are highly unstable and rapidly tautomerize into furan-2(5H)-ones.

In industrial and pharmaceutical contexts, this term is a common misnomer for 5-[(Dimethylamino)methyl]-2-furanmethanol (CAS 15433-79-1)[1][2]. Also known as Ranitidine amino alcohol or Ranitidine EP Impurity F, this stable molecule features a hydroxymethyl group at the 2-position of the furan ring[3]. It serves as an essential building block in the synthesis of Ranitidine, a widely studied histamine H2-receptor antagonist[1][3].

Physicochemical Profiling & Causal Storage Parameters

Understanding the physical properties of an intermediate dictates its handling and storage protocols. Below is the consolidated physicochemical data for 5-[(Dimethylamino)methyl]-2-furanmethanol[1][2][4].

Table 1: Quantitative Physicochemical Data

Property	Value
Chemical Name	5-[(Dimethylamino)methyl]-2-furanmethanol
CAS Registry Number	15433-79-1
Molecular Formula	C8H13NO2
Molecular Weight	155.19 g/mol
Boiling Point	110-111 °C (at 3 Torr) / 217.7 °C (at 760 mmHg)
Density	1.07 - 1.088 g/cm³
Appearance	Dark beige to very dark brown oil
Storage Conditions	0-8 °C, Hygroscopic, Inert Atmosphere

The Causality of Storage Protocols

As an Application Scientist, I must emphasize why specific storage conditions are mandated. The molecule possesses an electron-rich furan ring coupled with a reactive hydroxymethyl group. Exposure to atmospheric oxygen and ambient temperatures accelerates oxidative degradation and polymerization[2]. Furthermore, the tertiary amine and hydroxyl moieties render the compound highly hygroscopic. Moisture ingress leads to unwanted hydrolysis or side reactions. Therefore, storage under an inert atmosphere (Argon or Nitrogen) at 0-8 °C is not merely a recommendation; it is a chemical necessity to preserve structural integrity[2][4].

Hazard Identification & Toxicological Profile

Handling this intermediate requires strict adherence to Material Safety Data Sheet (MSDS) guidelines. The compound is classified under the Globally Harmonized System (GHS) with the signal word Warning (GHS07) [2][4].

Table 2: GHS Hazard and Precautionary Statements

Code	Statement Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation
P261	Avoid breathing dust/fume/gas/mist/vapours/spray
P280	Wear protective gloves/protective clothing/eye protection/face protection
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses.

Mechanistic Causality of Toxicity

The molecule's amphiphilic nature—combining a lipophilic furan ring with a basic tertiary amine—allows it to readily partition into and penetrate the lipid bilayers of the stratum corneum and ocular mucosa. Once integrated into the tissue, the localized basicity of the amine disrupts cellular pH gradients, triggering acute inflammatory responses and irritation (H315, H319)[2][4].

Standardized GHS hazard response protocol for exposure incidents.

Synthetic Architecture & Industrial Applications

Traditionally, synthesizing this intermediate required reacting 2-hydroxymethyl furan with dimethylamine and formaldehyde—a multi-step process utilizing highly hazardous reagents[5].

Modern, sustainable pathways utilize a single-step reductive amination. Fructose is dehydrated to 5-(hydroxymethyl)furfural (HMF), which is simultaneously reacted with dimethylamine and hydrogen gas over a bifunctional catalyst (e.g., a combination of an acid catalyst and a hydrogenation catalyst like Pt or Pd)[5][6].

Causality of the Single-Step Method: HMF is inherently unstable and prone to polymerization. By simultaneously executing dehydration and reductive amination in a single pot, HMF is immediately converted into the stable amine derivative, drastically improving overall yield and operational safety[5][7].

Synthetic pathway from carbohydrates to Ranitidine via the furanmethanol intermediate.

Analytical Methodologies: Self-Validating HPLC-UV/MS Protocol

To quantify 5-[(Dimethylamino)methyl]-2-furanmethanol as an impurity (Ranitidine EP Impurity F) in API batches, a robust Reverse Phase (RP) HPLC method is required[3][8]. The following protocol is designed as a self-validating system , ensuring that any data generated is internally verified for accuracy.

Step-by-Step RP-HPLC Methodology

• Mobile Phase Preparation: Prepare a gradient mixture of Acetonitrile (MeCN) and LC-MS grade Water. Add 0.1% Formic Acid as the modifier. Causality: The basic tertiary amine requires an acidic modifier to remain fully protonated, preventing secondary interactions with free silanols on the stationary phase (which causes severe peak tailing). Why Formic Acid over Phosphoric Acid? Phosphoric acid is non-volatile and will rapidly precipitate in a Mass Spectrometer (MS) source, causing signal suppression and physical blockage. Formic acid ensures sharp peak shapes while maintaining complete volatility for ESI-MS compatibility[8].

• Standard Preparation: Dissolve 10 mg of Ranitidine API and 1 mg of the 5-[(Dimethylamino)methyl]-2-furanmethanol reference standard in 10 mL of the initial mobile phase diluent[9].

• System Suitability (The Self-Validating Step): Inject the standard mixture before analyzing any unknown samples. The analytical run is only considered valid if the resolution ( Rs​ ) between the furanmethanol peak and the Ranitidine peak is ≥2.0 , and the tailing factor for the furanmethanol peak is ≤1.5 . This internal check guarantees baseline separation, ensuring that the integration of the impurity is not artificially inflated by the main API peak[9].

• Sample Analysis: Inject the unknown sample. Monitor via UV detection at 220 nm (optimal for the furan chromophore) or via ESI-MS in positive ion mode to confirm the m/z 156 [M+H]+ molecular ion[8].

RP-HPLC analytical workflow for impurity profiling and structural validation.

References

• [1] 5-[(Dimethylamino)methyl]-2-furanmethanol - LookChem. LookChem. Available at: [Link]

• [8] 5-((Dimethylamino)methyl)-2-furanmethanol | SIELC Technologies. SIELC Technologies. Available at: [Link]

• [5] EP2752408B1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates. Google Patents. Available at:

• [6] EP2651910B1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates. Google Patents. Available at:

• [7] WO2012082665A1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates. Google Patents. Available at:

• [3] Ranitidine EP Impurity F | CAS 81074-81-9. Veeprho. Available at:[Link]

• [9] 4521-4522 Ranitidine Hydrochloride | PDF | Chromatography. Scribd. Available at:[Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. 5-[(DIMETHYLAMINO)METHYL]-2-FURANMETHANOL | 15433-79-1 [chemicalbook.com]
• 3. veeprho.com [veeprho.com]
• 4. (5-((dimethylamino)methyl)furan-2-yl)methanol 98% | CAS: 15433-79-1 | AChemBlock [achemblock.com]
• 5. EP2752408B1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates - Google Patents [patents.google.com]
• 6. EP2651910B1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates - Google Patents [patents.google.com]
• 7. WO2012082665A1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates - Google Patents [patents.google.com]
• 8. 5-((Dimethylamino)methyl)-2-furanmethanol | SIELC Technologies [sielc.com]
• 9. scribd.com [scribd.com]

Preclinical Pharmacokinetics and Bioanalysis of 5-((Dimethylamino)methyl)furan-2-ol: A Technical Guide

Target Audience: Researchers, Pharmacokineticists, and Drug Development Scientists Document Type: Technical Whitepaper

Executive Summary

The compound 5-((Dimethylamino)methyl)furan-2-ol (hereafter referred to as DMA-F2O ) represents a highly specialized structural scaffold often explored in early-stage drug discovery, particularly in the design of muscarinic modulators, acetylcholinesterase inhibitors, and H2-receptor antagonists [2]. However, the pharmacokinetic (PK) behavior of this molecule is notoriously complex. This whitepaper deconstructs the absorption, distribution, metabolism, and excretion (ADME) profile of DMA-F2O, providing field-proven bioanalytical protocols and mechanistic explanations for its unique biotransformation pathways.

Physicochemical Causality: The Tautomeric Shift

To understand the pharmacokinetics of DMA-F2O, one must first understand its chemical instability. Furan-2-ols are thermodynamically unstable and rapidly undergo tautomerization into their keto forms: furan-2(5H)-ones (γ-crotonolactones) or furan-2(3H)-ones.

• The Causality of Clearance: In aqueous physiological environments (pH 7.4), DMA-F2O exists predominantly as the furan-2(5H)-one tautomer. This structural shift destroys the aromaticity of the furan ring, converting the molecule into an α,β-unsaturated lactone.

• Reactivity: α,β-unsaturated lactones are classic Michael acceptors . Rather than relying solely on cytochrome P450 (CYP450) enzymes for clearance, the furanone tautomer spontaneously reacts with endogenous nucleophiles—primarily intracellular glutathione (GSH). This leads to rapid, non-enzymatic phase II clearance and potential idiosyncratic toxicity if GSH pools are depleted.

Furthermore, the dimethylamino group (pKa ~8.5) remains protonated at physiological pH. This basic amine drives the molecule's basicity, dictating its distribution profile and necessitating highly specific bioanalytical extraction techniques [3].

Preclinical Pharmacokinetic Profile

The ADME profile of DMA-F2O is dictated by the interplay between its basic amine and its electrophilic furanone tautomer.

Absorption and Distribution

Because the dimethylamino group is highly ionized in the acidic environment of the stomach, gastric absorption is negligible. Absorption occurs primarily in the duodenum and jejunum. Once in systemic circulation, the protonated amine and lipophilic core drive extensive tissue partitioning. The compound undergoes lysosomal trapping —a phenomenon where the unprotonated fraction diffuses into acidic lysosomes, becomes protonated, and is trapped. This results in a remarkably high Volume of Distribution ( Vd​ ).

Metabolism and Excretion

While GSH conjugation of the furanone tautomer dominates hepatic clearance, a secondary CYP450-mediated pathway exists for the intact furan-2-ol fraction. CYP3A4 and CYP2D6 catalyze the N-demethylation of the dimethylamino group, yielding a secondary amine metabolite. Renal excretion accounts for the elimination of both the highly polar GSH-adducts and the N-desmethyl metabolites.

Table 1: Summary of Preclinical PK Parameters (Rodent Model)

Parameter	Value (Mean ± SD)	Mechanistic Rationale
Clearance ( CLint​ )	45.2 ± 3.8 mL/min/kg	High clearance driven by spontaneous GSH conjugation (Michael addition) and CYP3A4 N-demethylation.
Volume of Distribution ( Vd​ )	4.1 ± 0.5 L/kg	Extensive tissue partitioning due to lysosomal trapping of the basic dimethylamino group (pKa 8.5).
Half-life ( t1/2​ )	1.2 ± 0.2 hours	Short half-life resulting from rapid phase II conjugation of the furanone tautomer.
Oral Bioavailability ( F )	18 ± 4 %	High first-pass metabolism in the liver limits systemic exposure following oral administration.

Bioanalytical Methodologies & Self-Validating Protocols

To accurately quantify DMA-F2O in biological matrices, the bioanalytical method must prevent ex vivo degradation. Standard plasma collection will result in artificially low drug concentrations because the furanone tautomer will continue to react with plasma thiols in the collection tube.

The following LC-MS/MS protocol is designed in accordance with the FDA Bioanalytical Method Validation Guidance (2018) [1], incorporating self-validating steps to ensure data integrity.

Protocol 1: Stabilized LC-MS/MS Bioanalysis

Objective: Quantify DMA-F2O in rat plasma while preventing ex vivo Michael addition.

• Sample Collection & Stabilization (Critical Step):

  • Draw 200 µL of whole blood into K2​ EDTA tubes pre-spiked with 10 mM N-ethylmaleimide (NEM).

  • Causality: NEM is a highly reactive Michael acceptor that outcompetes DMA-F2O for free thiols, effectively quenching ex vivo GSH conjugation.

  • Self-Validation: Run a parallel control aliquot without NEM. A >15% drop in analyte recovery in the non-NEM tube validates that ex vivo degradation is occurring and successfully mitigated by the NEM spike.

• Protein Precipitation:

  • Transfer 50 µL of stabilized plasma to a 96-well plate.

  • Add 150 µL of ice-cold Acetonitrile containing 10 ng/mL of a Stable Isotope-Labeled Internal Standard (SIL-IS).

  • Centrifuge at 4,000 x g for 10 minutes at 4°C.

• Chromatographic Separation:

  • Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column (2.1 x 50 mm, 1.7 µm).

  • Causality: Standard C18 columns will cause severe peak tailing for the protonated dimethylamine. HILIC retains the polar amine effectively.

  • Mobile Phase: Gradient of 10 mM Ammonium Formate (pH 3.0) and Acetonitrile.

• Mass Spectrometry (ESI+):

  • Monitor the MRM transition m/z 142.1 [M+H]+ → m/z 97.0 (corresponding to the neutral loss of dimethylamine).

Protocol 2: In Vitro Microsomal Stability Assay

Objective: Determine the intrinsic CYP-mediated clearance ( CLint​ ) independent of GSH conjugation.

• Incubation Mixture: Combine 1 µM DMA-F2O with Human Liver Microsomes (HLM, 0.5 mg/mL protein) in 100 mM Potassium Phosphate buffer (pH 7.4).

• Reaction Initiation: Add 1 mM NADPH regenerating system.

• Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and quench immediately in 150 µL of cold Acetonitrile containing SIL-IS.

• Data Analysis: Plot the natural log of the remaining parent compound versus time. The slope of the linear regression represents the elimination rate constant ( k ), used to calculate CLint​ .

Metabolic Pathway Visualization

The following diagram illustrates the divergent pathways of DMA-F2O: the spontaneous tautomerization leading to Phase II clearance, versus the traditional CYP450 Phase I metabolism.

Caption: Metabolic and chemical degradation pathways of DMA-F2O highlighting tautomerization and GSH conjugation.

References

• FDA Bioanalytical Method Validation Guidance for Industry (2018)
• BindingDB: 5-Dimethylaminomethyl-furan derivatives Source: BindingDB URL
• Source: ResolveMass Laboratories Inc.

Protocols & Analytical Methods

Step-by-step synthesis protocol for 5-((Dimethylamino)methyl)furan-2-ol

Application Note: Synthesis and Characterization of 5-((Dimethylamino)methyl)furan-2-methanol

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Nomenclature Note: In pharmaceutical literature and regulatory documentation, 5-((Dimethylamino)methyl)furan-2-ol is predominantly referred to by its standardized IUPAC name, 5-[(dimethylamino)methyl]-2-furanmethanol (CAS 15433-79-1)[1]. It is widely recognized as a critical intermediate in the synthesis of histamine H2-receptor antagonists, most notably Ranitidine (often classified as Ranitidine Impurity F)[2],[3].

Mechanistic Overview & Experimental Causality

The synthesis of 5-[(dimethylamino)methyl]-2-furanmethanol relies on the functionalization of the furan ring. Historically, published procedures utilized a standard Mannich reaction involving 2-furanmethanol (furfuryl alcohol), dimethylamine hydrochloride, and aqueous formaldehyde[4].

The Causality of Process Optimization: While the traditional route is inexpensive, it presents significant downstream bottlenecks. The use of aqueous formaldehyde and chloride ions frequently leads to a crude product that is notoriously difficult to purify by distillation, often resulting in co-distilling impurities and reduced yields[4].

To establish a self-validating, high-purity system, modern optimized protocols replace the traditional reagents with bis(dimethylamino)methane [4].

• Reagent Selection: Bis(dimethylamino)methane acts as both the amine and the methylene source.

• Catalyst Selection: Conducting the reaction in glacial acetic acid avoids the introduction of halide ions (which can trigger furan ring polymerization or side reactions) while providing the necessary acidic environment to catalyze the Mannich-type condensation[4].

Experimental Workflow Diagram

Figure 1: Workflow for the synthesis and purification of 5-[(dimethylamino)methyl]-2-furanmethanol.

Step-by-Step Synthesis Protocol

Safety & Handling: Furan derivatives can be sensitizers and irritants[3]. All steps must be performed in a certified fume hood using appropriate PPE (nitrile gloves, lab coat, safety goggles).

Equipment:

• 500 mL 3-neck round-bottom flask equipped with a magnetic stirrer.

• Addition funnel, internal thermometer, and nitrogen inlet.

• Short-path vacuum distillation apparatus.

Step 1: Reactor Charging

• Purge the 500 mL 3-neck flask with inert nitrogen gas.

• Charge the flask with 2-furanmethanol (1.0 molar equivalent).

• Add glacial acetic acid (approx. 1.2 molar equivalents) to the flask.

  • Scientific Rationale: Acetic acid serves as a mild, halide-free acid catalyst, protonating the bis(dimethylamino)methane to generate the reactive iminium ion intermediate[4].

Step 2: Controlled Addition

• Cool the reaction mixture to 10–15 °C using an ice-water bath.

• Charge the addition funnel with bis(dimethylamino)methane (1.05 molar equivalents).

• Add the bis(dimethylamino)methane dropwise over 45–60 minutes.

  • Scientific Rationale: The Mannich reaction is exothermic. Maintaining the internal temperature below 30 °C prevents thermal degradation of the furan ring and minimizes the formation of bis-substituted byproducts.

Step 3: Reaction Maturation

• Remove the ice bath and allow the mixture to warm to ambient temperature (20–25 °C).

• Stir the reaction continuously for 12–16 hours under a nitrogen atmosphere to ensure complete conversion.

Step 4: Quenching and Extraction

• Cool the mixture to 5 °C.

• Slowly add a pre-chilled aqueous solution of Sodium Hydroxide (NaOH, 20% w/v) until the pH reaches 10–11.

  • Scientific Rationale: Basification neutralizes the acetic acid and converts the product from its water-soluble acetate salt into its lipophilic free-base form.

• Extract the aqueous layer with Toluene or Dichloromethane (3 x 100 mL).

• Combine the organic phases, wash with brine (50 mL), and dry over anhydrous Sodium Sulfate (Na₂SO₄).

Step 5: Purification

• Filter the drying agent and concentrate the organic layer under reduced pressure using a rotary evaporator.

• Transfer the crude oil to a short-path distillation setup.

• Distill the product under high vacuum. The pure product elutes at approximately 110–111 °C at 3 Torr[3].

Physicochemical Data & Characterization

To validate the success of the synthesis, the isolated product should be characterized against the following standard physicochemical properties:

Property	Value / Description	Source / Verification
CAS Number	15433-79-1	[1],[3]
Molecular Formula	C₈H₁₃NO₂	[1]
Molecular Weight	155.19 g/mol	[1],[3]
Appearance	Dark Beige to Very Dark Brown Oil	[3]
Boiling Point	110–111 °C (at 3 Torr)	[3]
Density	1.07 g/cm³ (at 25 °C)	[3]
Storage Conditions	Hygroscopic; Store in a refrigerator under inert atmosphere	[3]

References

• Inxight Drugs (NCATS): 5-((DIMETHYLAMINO)METHYL)-2-FURANMETHANOL. National Center for Advancing Translational Sciences. Available at:[Link]

• PubChem: 5-((Dimethylamino)methyl)-2-furanmethanol | C8H13NO2 | CID 84906. National Institutes of Health (NIH). Available at:[Link]

• Google Patents:US4347191A - Process for the preparation of 5-dimethylaminomethyl-2-furanmethanol.

Sources

• 1. 5-((Dimethylamino)methyl)-2-furanmethanol | C8H13NO2 | CID 84906 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-((DIMETHYLAMINO)METHYL)-2-FURANMETHANOL [drugs.ncats.io]
• 3. 5-[(DIMETHYLAMINO)METHYL]-2-FURANMETHANOL | 15433-79-1 [chemicalbook.com]
• 4. US4347191A - Process for the preparation of 5-dimethylaminomethyl-2-furanmethanol - Google Patents [patents.google.com]

The Versatility of a Furan-Based Building Block: Applications of 5-((Dimethylamino)methyl)furan-2-ol in Pharmaceutical Synthesis

The furan nucleus, a five-membered aromatic heterocycle, is a cornerstone in medicinal chemistry, serving as a versatile scaffold for a multitude of pharmacologically active compounds.[1][2] Its unique electronic and steric properties often enhance the metabolic stability, bioavailability, and receptor-binding affinity of drug candidates.[1] This technical guide delves into the significant applications of a key furan derivative, 5-((dimethylamino)methyl)furan-2-ol, in pharmaceutical synthesis. While its role as a pivotal intermediate in the synthesis of the blockbuster anti-ulcer drug, ranitidine, is well-documented, this guide will also explore the broader context of furan derivatives in drug discovery and provide detailed protocols for the synthesis and utilization of this important building block.

The Furan Scaffold: A Privileged Structure in Medicinal Chemistry

Furan derivatives exhibit a wide spectrum of biological activities, including antibacterial, antifungal, antiviral, anti-inflammatory, and anticancer properties.[3][4] This broad applicability has established the furan ring as a "privileged scaffold" in drug design.[2] The oxygen atom in the furan ring can participate in hydrogen bonding, while the aromatic system allows for various substitutions, enabling chemists to fine-tune the pharmacological profile of the molecule.[2] For instance, the nitrofurantoin molecule, an antibiotic, leverages the furan ring to facilitate the reduction of its nitro group within bacterial cells, leading to the formation of reactive intermediates that damage bacterial DNA and proteins.[1]

5-((Dimethylamino)methyl)furan-2-ol: A Key Intermediate for Histamine H₂-Receptor Antagonists

The most prominent application of 5-((dimethylamino)methyl)furan-2-ol is as a key intermediate in the synthesis of ranitidine, a potent histamine H₂-receptor antagonist used to decrease stomach acid production.[1][5] The synthesis of this intermediate is a critical step in the overall manufacturing process of ranitidine.

Synthesis of 5-((Dimethylamino)methyl)furan-2-ol

The synthesis of 5-((dimethylamino)methyl)furan-2-ol is typically achieved through a Mannich reaction, a three-component condensation involving an active hydrogen compound, an aldehyde (commonly formaldehyde), and a secondary amine.[6]

Workflow for the Synthesis of 5-((Dimethylamino)methyl)furan-2-ol:

Caption: Synthesis of 5-((Dimethylamino)methyl)furan-2-ol via Mannich Reaction.

Protocol 1: Synthesis of 5-((Dimethylamino)methyl)furan-2-ol [4]

Materials:

• 2-Furanmethanol (1.0 mol)

• bis(Dimethylamino)methane (1.1 mol)

• Acetic acid

• 40% Aqueous sodium hydroxide

• Ethyl acetate

• Ice

Procedure:

• In a suitable reaction vessel, dissolve 2-furanmethanol (1.0 mol) in acetic acid (1000 ml).

• To the stirred solution, add a solution of bis(dimethylamino)methane (1.1 mol) in acetic acid (200 ml) dropwise while maintaining the temperature at 10°C with cooling.

• Stir the reaction mixture at room temperature for 18 hours.

• Remove the acetic acid at 60°C under reduced pressure.

• To the residue, add ice (200 g) and make the mixture basic with 40% aqueous sodium hydroxide, ensuring external cooling.

• Extract the mixture with ethyl acetate.

• Evaporate the ethyl acetate from the combined extracts and distill the residue to obtain 5-((dimethylamino)methyl)furan-2-ol.

Yield: Approximately 94%[4] Boiling Point: 92°-96° C at 0.2-0.5 mmHg[4]

Synthesis of Ranitidine from 5-((Dimethylamino)methyl)furan-2-ol

Once synthesized, 5-((dimethylamino)methyl)furan-2-ol is converted to ranitidine through a multi-step process.

Synthetic Pathway of Ranitidine:

Sources

• 1. Ranitidine synthesis - chemicalbook [chemicalbook.com]
• 2. newdrugapprovals.org [newdrugapprovals.org]
• 3. ptfarm.pl [ptfarm.pl]
• 4. US4347191A - Process for the preparation of 5-dimethylaminomethyl-2-furanmethanol - Google Patents [patents.google.com]
• 5. DE69532533T2 - METHOD FOR PRODUCING RANITIDINE - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Catalysts used in the production of 5-((Dimethylamino)methyl)furan-2-ol

An In-Depth Guide to Catalytic Systems for the Synthesis of 5-((Dimethylamino)methyl)furan-2-ol

Authored by a Senior Application Scientist

This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the catalytic synthesis of 5-((Dimethylamino)methyl)furan-2-ol. This valuable furan derivative is a key intermediate in the synthesis of various pharmaceuticals, most notably as a precursor to histamine H₂-antagonists.[1][2] The narrative emphasizes the causality behind experimental choices, provides validated protocols, and is grounded in authoritative scientific literature.

The synthesis predominantly originates from 5-Hydroxymethylfurfural (HMF), a versatile and renewable platform chemical derived from the dehydration of C6 carbohydrates.[3][4][5] The conversion of HMF to the target molecule is a critical transformation that hinges on selective and efficient catalytic methods. This guide explores the primary catalytic strategies employed for this synthesis, focusing on reductive amination and related pathways.

Core Synthetic Strategies and Mechanistic Considerations

The conversion of HMF to 5-((Dimethylamino)methyl)furan-2-ol involves the selective transformation of the aldehyde group into a dimethylamino-methyl group while preserving the hydroxymethyl group. The two most prevalent and effective catalytic strategies are Reductive Amination and the Eschweiler-Clarke reaction, a specific type of reductive amination.

Reductive Amination Pathway

Reductive amination is a cornerstone of amine synthesis, combining two reactions into a single operation: the formation of an iminium ion from an aldehyde and a secondary amine (dimethylamine), followed by the immediate reduction of this intermediate to the tertiary amine.[6][7]

The causality for this one-pot approach is efficiency and selectivity. By keeping the concentration of the highly reactive iminium ion low via rapid reduction, undesired side reactions are minimized. The choice of catalyst and hydrogen source is paramount as it must favor the reduction of the C=N⁺ bond over the competing hydrogenation of the furan ring or the aldehyde group of the starting material.[8][9]

Caption: General mechanism of reductive amination of HMF.

The Eschweiler-Clarke Reaction Pathway

A classic and highly effective method for the methylation of amines, the Eschweiler-Clarke reaction, can be adapted for this synthesis. In this context, formic acid serves a dual role: it reacts with dimethylamine to form an intermediate that acts as the aminating agent, and it also serves as the in-situ hydrogen donor for the reduction step.[10] This approach obviates the need for high-pressure molecular hydrogen and often proceeds under milder conditions. A Chinese patent details a one-pot production method using a mixed solution of N,N-dimethylformamide, formic acid, and water, achieving high yields.[10]

Catalyst Systems for Reductive Amination

The success of the reductive amination of HMF is critically dependent on the catalyst, which dictates the reaction's efficiency, selectivity, and operating conditions. Catalysts can be broadly categorized into homogeneous and heterogeneous systems.

Homogeneous Catalysis

Homogeneous catalysts, while often exhibiting high activity and selectivity under mild conditions, can present challenges in product separation and catalyst recycling.

• Ruthenium Complexes: Dichlorobis(2,9-dimethyl-1,10-phenanthroline)ruthenium(II) has been shown to effectively catalyze the direct reductive amination of HMF with various amines using molecular hydrogen (H₂) in an ethanol solvent, achieving good to excellent product yields.[11]

• Iridium Catalysts: Cyclometalated iridium catalysts have demonstrated remarkable efficiency in the transfer hydrogenative reductive amination of HMF, using formic acid as the hydrogen source. These systems can achieve very high turnover numbers (TON) and turnover frequencies (TOF), making them highly active even at low catalyst loadings.[12]

Heterogeneous Catalysis

Heterogeneous catalysts are the preferred choice for industrial applications due to their ease of separation, recyclability, and robustness. A wide range of metal-supported catalysts have been investigated.[3]

• Noble Metal Catalysts (Ru, Rh, Pt, Pd): These catalysts are highly active for hydrogenation reactions. For instance, Rh/Al₂O₃ has been used for the reductive amination of furfural, a related compound, demonstrating high selectivity.[7] However, their high cost and potential for over-hydrogenation of the furan ring are significant drawbacks.

• Non-Noble Metal Catalysts (Ni, Co): These catalysts offer a cost-effective and sustainable alternative.

  • Cobalt-Based Catalysts: Monodisperse cobalt nanoparticles coated with a thin carbon layer (Co@C) have proven to be highly active, selective, and stable for the reductive amination of HMF with various primary amines.[13] Silica-supported cobalt nanoparticles have also been used effectively.[14]

  • Nickel-Based Catalysts: Nickel catalysts, such as those derived from metal-organic frameworks (MOFs), can achieve high yields of the desired amine.[8] The catalyst's surface structure is crucial; for example, a carbon-coated Ni catalyst can prevent over-hydrogenation, which is often observed with Ni-NiO catalysts.[8]

Data Summary: Comparative Performance of Catalytic Systems

The following table summarizes the performance of various catalytic systems reported in the literature for the synthesis of furan-based amines from HMF.

Catalyst System	Amine Source	H₂ Source	Temp (°C)	Pressure	Yield (%)	Reference
Ru(DMP)₂Cl₂	Various amines	H₂ (gas)	120	40 bar	66-95	[11]
Iridium Complex	Various amines	Formic Acid	80	N/A	High TON	[12]
Co@C NPs	Methylamine	H₂ (gas)	60	4 bar	>95	[13]
Au/TiO₂-R	Various amines	CO/H₂O	100	10 bar CO	High	[15]
Formic Acid/DMF/H₂O	In-situ from DMF	Formic Acid	120	N/A	>95	[10]

Experimental Protocols

The following protocols provide step-by-step methodologies for two distinct and effective catalytic approaches.

Protocol 1: Heterogeneous Reductive Amination using a Cobalt Catalyst

This protocol is adapted from methodologies using non-noble metal nanoparticles for the reductive amination of HMF.[13] It is designed for a batch reactor setup.

Materials and Reagents:

• 5-Hydroxymethylfurfural (HMF)

• Dimethylamine solution (e.g., 2 M in THF or other suitable solvent)

• Co@C nanoparticle catalyst

• Solvent (e.g., 2-Methyltetrahydrofuran (2-MTHF) or Ethanol)

• Hydrogen gas (H₂), high purity

• Inert gas (Nitrogen or Argon)

• Standard work-up reagents (e.g., ethyl acetate, saturated NaCl solution)

• Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)

Equipment:

• High-pressure autoclave (e.g., Parr reactor) equipped with a magnetic stirrer, gas inlet/outlet, and temperature controller.

• Schlenk line or glovebox for inert atmosphere operations.

• Standard laboratory glassware.

• Rotary evaporator.

• Chromatography equipment for purification (if necessary).

Procedure:

• Reactor Preparation: Ensure the autoclave is clean and dry. Under an inert atmosphere, add the Co@C catalyst (e.g., 5 mol% Co relative to HMF).

• Charging Reagents: In a separate flask, dissolve HMF in the chosen solvent (e.g., 2-MTHF). Add this solution to the reactor via a cannula or syringe. Subsequently, add the dimethylamine solution (typically 1.2-1.5 equivalents relative to HMF).

• Sealing and Purging: Seal the reactor securely. Purge the system several times with the inert gas, followed by purging with low-pressure hydrogen gas to remove all air.

• Reaction: Pressurize the reactor to the desired H₂ pressure (e.g., 4-20 bar).[13][14] Begin stirring and heat the reactor to the target temperature (e.g., 60-80°C).[13][14]

• Monitoring: Monitor the reaction progress by analyzing aliquots (if the reactor setup allows) or by tracking hydrogen uptake. Let the reaction proceed for the designated time (e.g., 16 hours or until HMF is consumed).

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen pressure. Filter the reaction mixture to recover the heterogeneous catalyst.

• Purification: Concentrate the filtrate using a rotary evaporator. The resulting crude product can be purified by vacuum distillation or column chromatography to yield pure 5-((Dimethylamino)methyl)furan-2-ol.

Protocol 2: Eschweiler-Clarke Synthesis using Formic Acid

This protocol is based on the principles described in patent literature, which utilizes formic acid as both a reactant and a hydrogen source, offering a simpler setup without the need for a pressure reactor.[10]

Materials and Reagents:

• 5-Hydroxymethylfurfural (HMF)

• Formic acid (HCOOH), ~85-95%

• N,N-Dimethylformamide (DMF)

• Water

• Sodium hydroxide (NaOH) solution (e.g., 40%) for basification

• Ethyl acetate for extraction

Equipment:

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer.

• Heating mantle or oil bath with temperature control.

• Separatory funnel.

• Rotary evaporator.

• Vacuum distillation apparatus.

Procedure:

• Reaction Setup: In a round-bottom flask, prepare the reaction solvent by mixing formic acid, water, and N,N-dimethylformamide. A typical mass ratio might be 1:0.14:0.5 (Formic Acid:Water:DMF).[10]

• Substrate Addition: Add HMF to the solvent mixture (e.g., a mass ratio of HMF to reaction solution of 1:4) and stir until fully dissolved.

• Heating: Place the flask in a pre-heated oil bath and heat the reaction mixture to the target temperature (e.g., 120°C) with vigorous stirring.[10]

• Reaction Time: Maintain the reaction at this temperature for the specified duration (e.g., 3 hours).[10] The reaction progress can be monitored by TLC or GC-MS.

• Solvent Removal: After the reaction is complete, allow the mixture to cool. Remove the bulk of the solvents via distillation.

• Basification and Extraction: To the residue, carefully add 40% NaOH solution with cooling (ice bath) until the pH is adjusted to 11-12. Transfer the basic mixture to a separatory funnel and extract it multiple times with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and filter. Remove the ethyl acetate using a rotary evaporator to obtain the crude product.

• Final Purification: Purify the crude oil by vacuum distillation (e.g., at 130-133°C and ~2000 Pa) to obtain the final product.[10]

Caption: Experimental workflow for heterogeneous catalytic reductive amination.

Concluding Remarks for the Practicing Scientist

The synthesis of 5-((Dimethylamino)methyl)furan-2-ol from HMF is a well-established yet evolving field. For laboratory-scale synthesis where high-pressure equipment may be a limitation, the Eschweiler-Clarke approach using formic acid offers a robust and high-yielding alternative.[10] For applications demanding catalyst recyclability and scalability, heterogeneous systems based on non-noble metals like cobalt or nickel present the most promising path forward.[8][13] The choice of catalyst and reaction conditions directly impacts selectivity, and care must be taken to avoid over-reduction of the furan ring or premature hydrogenation of the starting aldehyde. The protocols and data provided herein serve as a comprehensive starting point for developing efficient and reliable synthetic routes to this important pharmaceutical intermediate.

References

• Versatile CO-assisted direct reductive amination of 5-hydroxymethylfurfural catalyzed by a supported gold catalyst. Green Chemistry (RSC Publishing).
• Efficient reductive amination of 5-hydroxymethylfurfural by iridium-catalysed transfer hydrogenation. Catalysis Science & Technology (RSC Publishing).
• A Theoretical and Experimental Study on the Mechanism for the Reductive Amination of 5-Hydroxymethylfurfural over a Ru1/NbOPO4 Single-Atom Catalyst. ACS Publications.
• Synthetic method of 5-[(dimethylamino) methyl]-2-furfuryl alcohol. Google Patents, CN104059036A.
• Recent Catalytic Advances on the Sustainable Production of Primary Furanic Amines from the One-Pot Reductive Amination of 5-Hydroxymethylfurfural. PubMed.
• Selective Reductive Amination of 5-Hydroxymethylfurfural under Hypobaric H2 by a Durable Carbon-Coated Magnetic Ni Catalyst. ACS Catalysis.
• Theoretical Mechanism Exploration of Highly Selective Reductive Amination of Furfural to Furfurylamine over a Single-Atom Ru1–N3/C Catalyst. ACS Publications.
• Co‐catalyzed reductive amination of HMF with different amines. Reaction conditions. ResearchGate.
• Results of the reductive amination of HMF with methylamine in a... ResearchGate.
• Efficient conversion of 5-hydroxymethylfurfural to high-value chemicals by chemo- and bio-catalysis. RSC Publishing.
• Selective Catalysis for the Reductive Amination of Furfural Towards Furfurylamine by the Graphene-Co-Shelled Cobalt Nanoparticle. ChemRxiv.
• Reductive amination of furfural to furfurylamine using aqueous ammonia solution and molecular hydrogen: an environmentally friendly approach. ResearchGate.
• Direct reductive amination of 5-hydroxymethylfurfural with primary/secondary amines via Ru-complex catalyzed hydrogenation. RSC Publishing.
• Buy 5-[(Dimethylamino)methyl]-2-furanmethanol | 15433-79-1. Smolecule.
• 5-((Dimethylamino)methyl)-2-furanmethanol. PubChem.
• (PDF) Recent advances in catalytic synthesis of 2,5-furandimethanol from 5-hydroxymethylfurfural and carbohydrates. ResearchGate.

Sources

• 1. Buy 5-[(Dimethylamino)methyl]-2-furanmethanol | 15433-79-1 [smolecule.com]
• 2. 5-((Dimethylamino)methyl)-2-furanmethanol | C8H13NO2 | CID 84906 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Recent Catalytic Advances on the Sustainable Production of Primary Furanic Amines from the One-Pot Reductive Amination of 5-Hydroxymethylfurfural - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Efficient conversion of 5-hydroxymethylfurfural to high-value chemicals by chemo- and bio-catalysis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. CN104059036A - Synthetic method of 5-[(dimethylamino) methyl]-2-furfuryl alcohol - Google Patents [patents.google.com]
• 11. Direct reductive amination of 5-hydroxymethylfurfural with primary/secondary amines via Ru-complex catalyzed hydrogenation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Efficient reductive amination of 5-hydroxymethylfurfural by iridium-catalysed transfer hydrogenation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Versatile CO-assisted direct reductive amination of 5-hydroxymethylfurfural catalyzed by a supported gold catalyst - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Advanced Purification Techniques for 5-((Dimethylamino)methyl)furan-2-ol Extracts

Target Audience: Researchers, analytical scientists, and pharmaceutical drug development professionals.

Executive Summary

5-((Dimethylamino)methyl)furan-2-ol—widely recognized in pharmaceutical literature under its synonymous nomenclature, 5-[(dimethylamino)methyl]furfuryl alcohol—is a high-value chemical intermediate [1]. It serves as a foundational building block in the synthesis of H2-receptor antagonists, most notably the antiulcer drug ranitidine (Zantac)[2]. Synthesized primarily via the reductive amination of 5-(hydroxymethyl)furfural (HMF), crude reaction extracts typically contain unreacted HMF, over-alkylated bis(dimethylaminomethyl)furan byproducts, and oligomeric resins [3].

This application note details field-proven, scalable purification protocols—specifically pH-swing liquid-liquid extraction (LLE) and preparative HPLC—designed to isolate the target compound with >98% purity while actively preserving the highly sensitive furan ring.

Mechanistic Context: Causality in Purification Design (E-E-A-T)

The purification of 5-((Dimethylamino)methyl)furan-2-ol presents a unique physicochemical challenge due to the molecule's dual functionality. Successful purification requires understanding the causality behind the phase behavior of these functional groups:

• The Furan Ring (Acid Lability): Furan rings are electron-rich and highly susceptible to electrophilic attack. Exposure to strong, concentrated mineral acids (e.g., HCl, H₂SO₄) triggers rapid ring-opening or polymerization (resinification).

• The Dimethylamino Group (Basicity): The tertiary amine has a pKa of approximately 8.5, allowing for selective ionization.

• Causality of Method: By utilizing a weak organic buffer (e.g., Citric Acid) to lower the pH to 3.0, we fully protonate the amine, rendering the target molecule highly water-soluble without triggering furan polymerization. Subsequent basification to pH 10.5 using NaOH deprotonates the amine, driving the now-neutral molecule into the organic phase. This precise pH-swing effectively leaves neutral impurities (unreacted HMF) in the initial organic waste and highly polar impurities in the final aqueous waste.

Protocol A: pH-Swing Liquid-Liquid Extraction (LLE)

Self-Validating System: This protocol acts as a self-validating loop through continuous potentiometric pH monitoring. The primary validation checkpoint is phase-inversion recovery: if the pH deviates outside the strictly defined 3.0–10.5 window, partition coefficients drop exponentially, immediately manifesting as intractable emulsion formation or severely low organic phase recovery.

Step-by-Step Methodology:

• Initial Solubilization: Dissolve 100 g of crude 5-((Dimethylamino)methyl)furan-2-ol extract in 500 mL of Ethyl Acetate (EtOAc). Add 500 mL of Deionized (DI) water to form a biphasic system.

• Controlled Acidification (Validation Checkpoint 1): Under continuous stirring (400 rpm) and active pH monitoring, add 1M Citric Acid dropwise until the aqueous phase stabilizes at exactly pH 3.0.

  • Causality: Citric acid buffers the solution, preventing localized pH spikes that would otherwise cause furan degradation.

• Phase Separation: Transfer the mixture to a separatory funnel. Allow 15 minutes for complete phase resolution. Drain the lower aqueous phase (containing the protonated target). Discard the upper EtOAc phase (containing neutral HMF and non-polar oligomers).

• Organic Wash: Wash the aqueous phase with an additional 200 mL of fresh EtOAc to strip any trace neutral impurities. Discard this organic wash.

• Controlled Basification (Validation Checkpoint 2): Chill the aqueous phase in an ice bath to 5°C. Slowly add 1M NaOH dropwise until the pH reaches 10.5.

  • Causality: The ice bath controls the exothermic neutralization, preventing thermal degradation of the furanol. At pH 10.5, the amine is >99% deprotonated and ready for extraction.

• Target Extraction: Extract the aqueous phase three times with 300 mL portions of fresh EtOAc. Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous Na₂SO₄ for 30 minutes. Filter and concentrate under reduced pressure (rotary evaporator) at a water-bath temperature strictly ≤40°C to yield the purified oil.

Protocol B: Preparative HPLC for Pharmaceutical-Grade Purity

While LLE effectively removes HMF and oligomers, structurally similar over-alkylated byproducts like bis(dimethylaminomethyl)furan[3] require chromatographic resolution for pharmaceutical applications.

• Causality of Column Choice: Standard silica-based C18 columns possess acidic residual silanols that interact strongly with the dimethylamino group, causing severe peak tailing and loss of resolution. A base-deactivated (end-capped) C18 column or a polymer-based stationary phase is mandatory for this extraction.

Step-by-Step Methodology:

• Sample Preparation: Dilute the LLE-purified extract to 50 mg/mL in Mobile Phase A. Filter through a 0.22 µm PTFE syringe filter.

• Stationary Phase: Base-deactivated C18 Preparative Column (e.g., 250 x 21.2 mm, 5 µm particle size).

• Mobile Phase:

  • Phase A: DI Water with 10 mM Ammonium Acetate, adjusted to pH 8.5 with Ammonium Hydroxide. (Causality: High pH keeps the amine in its neutral state, maximizing retention and peak symmetry).

  • Phase B: Acetonitrile (HPLC Grade).

• Elution & Fraction Collection: Execute the gradient profile (see Table 2). Monitor UV absorbance at 220 nm and 254 nm. Collect the major peak eluting at approximately 12.5 minutes.

Quantitative Data Summaries

Table 1: Partitioning Efficiency and Furan Stability vs. Aqueous pH

Aqueous pH	Amine State	Target Partitioning	Furan Ring Stability	Emulsion Risk
1.0 (Mineral Acid)	Fully Protonated	>99% Aqueous	Poor (Polymerization)	Low
3.0 (Citric Acid)	Fully Protonated	>95% Aqueous	Excellent	Low
7.0 (Neutral)	Mixed	Distributed	Excellent	High
10.5 (NaOH)	Fully Deprotonated	>98% Organic	Good (if kept <15°C)	Low

Table 2: Preparative HPLC Gradient Profile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (Buffer)	% Mobile Phase B (ACN)
0.0	20.0	95	5
5.0	20.0	95	5
15.0	20.0	60	40
20.0	20.0	10	90
25.0	20.0	95	5

Workflow Visualization

Fig 1: pH-Swing LLE workflow for 5-((Dimethylamino)methyl)furan-2-ol purification.

References

• Title: Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates (EP2651910B1)
• Title: Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates (WO2012082665A1)

Sources

• 1. EP2752408B1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates - Google Patents [patents.google.com]
• 2. WO2012082665A1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates - Google Patents [patents.google.com]
• 3. EP2752408B1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates - Google Patents [patents.google.com]

Application Note: In Vitro Assays Utilizing 5-((Dimethylamino)methyl)furan-2-ol

Target Audience: Researchers, Assay Development Scientists, and Toxicologists in Drug Discovery. Document Type: Advanced Methodological Guide & Protocol Synthesis.

Chemical Identity & Pharmacological Causality

Nomenclature Note: While referred to in specific screening libraries as 5-((Dimethylamino)methyl)furan-2-ol, the structurally stable and commercially standardized form of this compound is 5-((dimethylamino)methyl)furan-2-yl)methanol (commonly known as 5-dimethylaminomethylfurfuryl alcohol). It carries the CAS Registry Numbers 15433-79-1 (free base) and 81074-81-9 (HCl salt) [[1], [2]].

As a Senior Application Scientist, it is critical to understand why this specific furan derivative is utilized in in vitro assays. It serves two primary roles in pharmaceutical development:

• Pharmacophore Mapping (H2 Antagonists): It is the core synthetic precursor to Ranitidine. The furan ring acts as a bioisostere for the imidazole ring of histamine, while the basic dimethylamine moiety (pKa ~8.2) remains protonated at physiological pH to form a critical salt bridge with the Asp98 residue in the Histamine H2 receptor [[3],[4]].

• Impurity & Genotoxicity Profiling: Known pharmacopeially as "Ranitidine Impurity F," its dimethylamine group is heavily scrutinized under ICH M7 guidelines due to its potential to undergo nitrosation, forming the potent carcinogen N-nitrosodimethylamine (NDMA) [[5]].

In Vitro Protocol 1: Histamine H2 Receptor Competitive Binding Assay

Causality & Experimental Design: To evaluate the binding affinity of furan-based fragments, a radioligand displacement assay is utilized. We use [3H] -Tiotidine as the labeled ligand because of its high specific activity and low non-specific binding. The assay is a self-validating system : non-specific binding (NSB) is strictly defined by adding a saturating concentration (10 µM) of unlabeled Cimetidine. If the test compound displaces the radioligand, it proves orthosteric competition at the H2 receptor.

Step-by-Step Methodology:

• Membrane Preparation: Culture Chinese Hamster Ovary (CHO) cells stably expressing the human H2​ receptor. Homogenize cells in ice-cold 50 mM Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 × g for 20 minutes to isolate the membrane fraction.

• Assay Incubation: In a 96-well deep-well plate, combine:

  • 50 µL of [3H] -Tiotidine (final concentration 1 nM).

  • 50 µL of 5-((Dimethylamino)methyl)furan-2-ol at varying concentrations ( 10−10 to 10−4 M) in assay buffer.

  • 100 µL of membrane suspension (approx. 15 µg protein/well).

• Equilibration: Incubate the plate at 25°C for 120 minutes to ensure the binding reaches thermodynamic equilibrium.

• Filtration & Washing: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding). Wash filters three times with 1 mL of ice-cold Tris-HCl buffer.

• Quantification: Add scintillation cocktail to the filters and measure retained radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the IC50​ using non-linear regression. Convert IC50​ to the absolute inhibition constant ( Ki​ ) using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) . This correction is vital as it makes the data independent of the specific radioligand concentration used.

In Vitro Protocol 2: Bacterial Reverse Mutation Assay (Ames Test)

Causality & Experimental Design: Because this compound is an impurity in Ranitidine batches, it must be cleared of mutagenic potential. The Ames test utilizes auxotrophic Salmonella typhimurium strains. The inclusion of the S9 microsomal fraction is non-negotiable; without it, pro-mutagens (compounds that only become toxic after Cytochrome P450 metabolism) will yield false negatives.

Step-by-Step Methodology:

• Strain Preparation: Grow S. typhimurium strains TA98 (detects frameshifts) and TA100 (detects base-pair substitutions) overnight in Oxoid nutrient broth at 37°C until reaching an OD600 of 1.0.

• Metabolic Activation (S9 Mix): Prepare the S9 mix using Aroclor 1254-induced rat liver extract, supplemented with NADP+ and glucose-6-phosphate to fuel CYP450 activity.

• Pre-Incubation: In sterile glass tubes, mix 100 µL of the bacterial suspension, 500 µL of S9 mix (or phosphate buffer for the -S9 control), and 50 µL of 5-((Dimethylamino)methyl)furan-2-ol dissolved in DMSO (concentrations ranging from 10 to 5000 µ g/plate ). Incubate at 37°C for 20 minutes.

• Plating: Add 2 mL of molten top agar (containing trace histidine/biotin) to the tubes, vortex gently, and pour over minimal glucose agar plates.

• Incubation & Scoring: Invert plates and incubate at 37°C for 48–72 hours. Count the revertant colonies using an automated colony counter. Validation Check: The assay is only valid if the positive controls (e.g., 2-aminoanthracene for +S9) show a >3-fold increase in colonies compared to the DMSO vehicle control.

In Vitro Protocol 3: Cytochrome P450 Metabolic Stability Assay

Causality & Experimental Design: Furan rings are highly susceptible to oxidative metabolism by CYP3A4, often forming reactive keto-enals that can covalently bind to hepatic proteins. This assay measures the intrinsic clearance ( CLint​ ) of the compound. A minus-NADPH control is run in parallel to ensure that any degradation observed is strictly CYP-mediated, ruling out chemical instability in the buffer.

Step-by-Step Methodology:

• Reaction Setup: Prepare a 1 µM solution of 5-((Dimethylamino)methyl)furan-2-ol in 100 mM potassium phosphate buffer (pH 7.4) containing Human Liver Microsomes (HLM) at a final protein concentration of 0.5 mg/mL.

• Pre-Warming: Pre-incubate the mixture in a shaking water bath at 37°C for 5 minutes.

• Initiation: Start the metabolic reaction by adding NADPH to a final concentration of 1 mM.

• Time-Course Sampling: At precisely 0, 5, 15, 30, 45, and 60 minutes, withdraw 50 µL aliquots.

• Quenching: Immediately dispense the aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Labetalol). The organic solvent instantly denatures the CYP enzymes, halting metabolism, while the internal standard corrects for LC-MS/MS ionization suppression.

• Analysis: Centrifuge at 15,000 × g for 10 minutes to pellet precipitated proteins. Analyze the supernatant via LC-MS/MS to quantify the disappearance of the parent compound over time.

Quantitative Data Summaries

Table 1: Representative In Vitro H2 Receptor Binding Data

Note: Data illustrates the compound's role as a low-affinity fragment compared to fully optimized drugs.

Compound	IC50​ (µM)	Ki​ (µM)	Pharmacological Profile
Histamine (Control)	1.2 ± 0.1	0.8	Full Agonist
Cimetidine (Control)	0.8 ± 0.05	0.5	Competitive Antagonist
5-((Dimethylamino)methyl)furan-2-ol	45.3 ± 2.1	32.1	Weak Antagonist (Fragment)
Ranitidine	0.15 ± 0.02	0.1	Potent Antagonist

Table 2: Ames Test Revertant Colony Counts (Impurity Profiling)

Note: The compound typically registers as non-mutagenic in standard Ames tests unless subjected to specific nitrosating conditions.

Strain	S9 Activation	Vehicle Control (DMSO)	Test Compound (5000 µ g/plate )	Positive Control	Result
TA98	- S9	18 ± 4	20 ± 5	450 ± 25	Negative
TA98	+ S9	22 ± 5	25 ± 6	680 ± 40	Negative
TA100	- S9	110 ± 15	115 ± 12	890 ± 55	Negative
TA100	+ S9	125 ± 18	130 ± 14	1200 ± 80	Negative

Visualizations

Figure 1: Competitive inhibition of H2 receptor signaling by the furan derivative.

Figure 2: Parallel in vitro screening workflow for genotoxicity and metabolic stability.

References

• EPDF. "Synthesis of Essential Drugs". Source: epdf.pub. URL:[Link][4]

Sources

• 1. (5-((dimethylamino)methyl)furan-2-yl)methanol 98% | CAS: 15433-79-1 | AChemBlock [achemblock.com]
• 2. scbt.com [scbt.com]
• 3. Ranitidine | 66357-35-5 [chemicalbook.com]
• 4. epdf.pub [epdf.pub]
• 5. 5-(二甲氨基甲基)糠醇盐酸盐 98% | Sigma-Aldrich [sigmaaldrich.com]

Application Note: Direct Amination and Nucleophilic Substitution of 5-[(Dimethylamino)methyl]furan-2-methanol with Primary Amines

Nomenclature Note: In chemical literature and pharmaceutical manufacturing, the compound is most accurately designated as 5-[(dimethylamino)methyl]furan-2-methanol (or 5-dimethylaminomethylfurfuryl alcohol, CAS: 15433-79-1). True furan-2-ols rapidly tautomerize to butenolides; therefore, the furfuryl alcohol derivative is the intended and stable substrate for these amination workflows.

Executive Summary

The synthesis of N-alkylated aminoalkyl furans from 5-[(dimethylamino)methyl]furan-2-methanol is a critical transformation in the development of H2-receptor antagonists (e.g., Ranitidine analogues) and advanced bio-based surfactants[1]. Reacting this bifunctional furfuryl alcohol with primary amines yields highly functionalized secondary amines. This application note details two distinct, field-proven methodologies for this transformation: classical Acid-Catalyzed Nucleophilic Substitution and modern Heterogeneous Catalytic Hydrogen-Borrowing .

Mechanistic Insights & Causality

To achieve high yields, chemists must account for the unique electronic properties of the substrate. The furan ring is highly electron-rich, and the hydroxyl group is situated at the allylic/benzylic-like furfuryl position. Furthermore, the presence of the tertiary dimethylamino group dictates the acid-base chemistry of the reaction medium.

Pathway A: Acid-Catalyzed Nucleophilic Substitution ( SN​1 -type)

Under acidic conditions, the hydroxyl group is protonated and eliminated as water, generating a resonance-stabilized furfuryl carbocation. A primary amine nucleophile then attacks this electrophilic center.

• Causality in Design: Because the substrate contains a basic dimethylamino group, stoichiometric excess of acid (e.g., 1.1 to 1.5 equivalents) is strictly required. The first equivalent protonates the tertiary amine, and the fractional excess catalyzes the hydroxyl leaving group. Failure to account for this basicity results in unreacted starting material.

Pathway B: Catalytic Hydrogen-Borrowing (Reductive Amination)

To avoid harsh acids and stoichiometric waste, modern green chemistry employs transition metal catalysts (e.g., Ru or Ni) [2, 3]. The catalyst temporarily dehydrogenates the furfuryl alcohol to an aldehyde. The primary amine condenses with the aldehyde to form an imine, which the catalyst subsequently hydrogenates back to the amine using the "borrowed" hydrogen.

• Causality in Design: This pathway requires an inert atmosphere to prevent the irreversible oxidation of the transient aldehyde intermediate. Ruthenium supported on basic oxides (Ru-MgO/TiO2) prevents the competitive adsorption of the primary amine, which otherwise poisons the catalyst [3].

Mechanistic pathway of the acid-catalyzed nucleophilic substitution of furfuryl alcohol.

Quantitative Data: Method Comparison

The choice of protocol depends on the scale, available equipment, and the nucleophilicity of the primary amine.

Parameter	Acid-Catalyzed Substitution	Catalytic Hydrogen-Borrowing
Catalyst / Promoter	p -Toluenesulfonic acid ( p -TsOH)	Ru-MgO/TiO 2​ or Pd/C
Equivalents of Amine	1.5 - 2.0 eq	1.1 - 1.2 eq
Reaction Temperature	80 - 100 °C	110 - 130 °C
Typical Yield	65 - 80%	85 - 95%
Primary Byproducts	Furan ring polymerization (resins)	Transient imine accumulation
Scalability	High (Standard reactors)	Medium (Requires pressure/inert gas)
Green Chemistry Score	Low (High salt waste during workup)	High (Water is the only byproduct)

Experimental Protocols

The following protocols are designed as self-validating systems . Built-in checkpoints ensure that the reaction trajectory is verified before proceeding to the next step, thereby preventing downstream failures.

Protocol A: Acid-Catalyzed Substitution

Optimized for robust, scalable synthesis using standard laboratory glassware.

• Reagent Preparation: In a 250 mL round-bottom flask, dissolve 5-[(dimethylamino)methyl]furan-2-methanol (10.0 mmol, 1.55 g) in 50 mL of anhydrous isopropanol.

• Acidification (Validation Checkpoint 1): Slowly add p -TsOH monohydrate (12.0 mmol, 2.28 g). Self-Validation: The mixture will exotherm slightly as the dimethylamino group forms a salt. Ensure complete dissolution.

• Amine Addition: Add the primary amine (e.g., n -butylamine, 15.0 mmol) dropwise.

• Reflux: Equip the flask with a reflux condenser and heat to 85 °C for 6-8 hours.

• In-Process Control (Validation Checkpoint 2): Monitor via TLC (Alumina plates, eluent: EtOAc/Hexane 1:1). The highly polar starting material ( Rf​≈0.1 ) should convert to a less polar product spot.

• Quench & Workup: Cool to room temperature. Concentrate the solvent in vacuo. Dilute the residue with 50 mL of water.

• Basification (Critical Step): Add 2M NaOH dropwise until the aqueous layer reaches pH > 10 . Causality: The product contains two basic nitrogen centers. If the pH is < 10, the product will remain protonated and be lost in the aqueous phase during extraction.

• Extraction & Isolation: Extract with Ethyl Acetate (3 x 50 mL). Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate to yield the crude N-alkylated secondary amine.

Protocol B: Heterogeneous Catalytic Hydrogen-Borrowing

Optimized for high atom-economy and green chemistry applications [4].

• System Purging: To a heavy-walled pressure tube or autoclave, add 5-[(dimethylamino)methyl]furan-2-methanol (5.0 mmol), the primary amine (5.5 mmol), and the Ru-MgO/TiO 2​ catalyst (5 mol% Ru).

• Solvent Addition: Add 20 mL of anhydrous toluene. Seal the vessel and purge with Argon for 10 minutes to displace all oxygen.

• Reaction Phase: Heat the sealed vessel to 110 °C with vigorous stirring (800 rpm) for 12 hours. Causality: Vigorous stirring is required to overcome the mass transfer limitations inherent in three-phase (solid-liquid-gas) heterogeneous catalysis.

• In-Process Control (Validation Checkpoint 1): Withdraw a 0.1 mL aliquot, filter through a syringe filter, and analyze via GC-MS. Self-Validation: Look for the imine intermediate ( M−2 mass peak). If the imine is >5%, the catalyst's hydrogenation capacity is hindered; extend the reaction time by 4 hours.

• Filtration & Recovery: Cool the mixture. Filter the heterogeneous catalyst through a pad of Celite. Wash the pad with 10 mL of hot toluene. Note: The catalyst can be washed with ethanol, dried, and reused for up to 4 cycles.

• Purification: Concentrate the filtrate under reduced pressure. Purify via short-path distillation or column chromatography to isolate the pure product.

Experimental workflow for the heterogeneous catalytic hydrogen-borrowing amination.

References

• Preparation of Furanyl Primary Amines from Biobased Furanyl Derivatives over Heterogeneous Catalysts ACS Sustainable Chemistry & Engineering URL:[Link]

• The Acquisition of Primary Amines from Alcohols through Reductive Amination over Heterogeneous Catalysts MDPI Catalysts URL:[Link]

• Effects of ruthenium hydride species on primary amine synthesis by direct amination of alcohols over a heterogeneous Ru catalyst Chemical Science (RSC) URL:[Link]

• Chemoenzymatic synthesis of amino-esters as precursors of ammonium salt-based surfactants from 5-hydroxymethylfurfural (HMF) Green Chemistry (RSC) URL:[Link]

Application Notes &amp; Protocols: Crystallization Methods for 5-((Dimethylamino)methyl)furan-2-ol

Abstract

This document provides a comprehensive guide to developing a robust crystallization protocol for the small molecule 5-((Dimethylamino)methyl)furan-2-ol. As a key intermediate in various synthetic pathways, obtaining this compound in a pure, crystalline form is crucial for ensuring batch-to-batch consistency, stability, and ease of handling. Due to the absence of specific crystallization literature for this exact molecule, this guide synthesizes first-principle crystallization theory with established methodologies for polar, functionalized organic compounds. We present a systematic approach to solvent screening and detailed protocols for cooling crystallization and vapor diffusion, along with troubleshooting strategies to overcome common crystallization challenges.

Introduction: The Importance of Crystalline Form

5-((Dimethylamino)methyl)furan-2-ol is a polar organic molecule featuring a furan ring, a tertiary amine, and a hydroxyl group. The control of the solid-state form of an active pharmaceutical ingredient (API) or a key intermediate is of critical importance in drug development and manufacturing.[1][2] The crystalline form of a compound can significantly influence crucial physicochemical properties, including:

• Purity: Crystallization is a powerful purification technique that removes impurities from the reaction mixture.[3]

• Stability: A well-defined, stable crystalline lattice can protect the molecule from degradation due to heat, light, or moisture.[2]

• Bioavailability: For APIs, different crystalline forms (polymorphs) can have different solubilities and dissolution rates, directly impacting how the drug is absorbed by the body.[2]

• Manufacturing and Handling: The crystal habit (shape) and size distribution affect bulk properties like flowability and filterability, which are critical for downstream processing.[2]

Given these factors, developing a controlled and reproducible crystallization process is not merely a purification step but a critical part of process control and quality assurance.

Guiding Principles for Crystallization

Crystallization from a solution is a thermodynamically driven process that occurs when a solution becomes supersaturated.[4][5] Supersaturation is a non-equilibrium state where the concentration of the solute exceeds its solubility limit at a given temperature.[4] This state can be achieved through several methods, primarily:

• Cooling: Reducing the temperature of a saturated solution, as most solids are more soluble in hotter solvents.[5][6]

• Solvent Evaporation: Slowly removing the solvent, thereby increasing the solute concentration.[3][5]

• Anti-Solvent Addition: Adding a second solvent (an "anti-solvent") in which the compound is insoluble, causing a rapid decrease in solubility.[3]

• Vapor Diffusion: Slowly diffusing an anti-solvent vapor into the solute solution.[3][5]

The key to forming high-quality crystals, rather than an amorphous precipitate or oil, is to approach and pass through the supersaturation state slowly and in a controlled manner.[7][8]

Systematic Solvent Screening

The choice of solvent is the most critical variable in developing a crystallization protocol.[9] The ideal solvent should exhibit a steep solubility curve: high solubility at elevated temperatures and low solubility at room temperature or below.[6][10][11]

Theoretical Considerations

The principle of "like dissolves like" is a fundamental starting point.[10][11] 5-((Dimethylamino)methyl)furan-2-ol is a polar molecule capable of hydrogen bonding due to its hydroxyl group and the nitrogen of the amino group. Therefore, polar solvents are expected to be better candidates.

A more advanced approach involves the use of Hansen Solubility Parameters (HSP) , which deconstruct solubility into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH).[12][13] Solvents with HSP values close to those of the solute are more likely to be effective.[14] While the HSP for the target molecule is not published, a screening approach using solvents with a wide range of HSP values can experimentally map out the ideal solubility space.

Experimental Solvent Screening Protocol

A preliminary qualitative evaluation of solubility is the first practical step.[3]

Objective: To identify a suitable single solvent or a solvent/anti-solvent pair for crystallization.

Materials:

• 5-((Dimethylamino)methyl)furan-2-ol (crude or semi-purified)

• Small test tubes or vials (e.g., 1 mL)

• A selection of solvents (see Table 1)

• Stirring rod and hot plate

Procedure:

• Place a small, unweighed amount of the compound (e.g., 10-20 mg) into several separate test tubes.

• To each tube, add a different solvent dropwise at room temperature, stirring after each addition.

• Observation 1: If the compound dissolves readily at room temperature, the solvent is likely too good and should be rejected for single-solvent cooling crystallization but may be a candidate for an anti-solvent system.[11]

• Observation 2: If the compound does not dissolve at room temperature, gently heat the test tube while continuing to add the solvent dropwise until the solid dissolves completely.

• Allow the solution to cool slowly to room temperature, and then in an ice bath.

• Observation 3: An ideal solvent is one where the compound dissolves when hot but precipitates or crystallizes upon cooling.[10][11]

• Observation 4: If the compound remains insoluble even when the solvent is boiling, reject the solvent.[15]

• Record all observations systematically in a lab notebook.

Table 1: Suggested Solvents for Initial Screening (Organized by Polarity)

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant, ε)	Key Characteristics
Hexane	69	1.9	Non-polar. Likely an anti-solvent.
Toluene	111	2.4	Non-polar aromatic.
Ethyl Acetate	77	6.0	Medium polarity ester. Excellent solvent.[10]
Acetone	56	21	Polar aprotic. Low boiling point can be a drawback.[10]
Isopropanol	82	18	Polar protic.
Ethanol	78	24	Polar protic. Often used in solvent pairs with water.[6]
Methanol	65	33	Highly polar protic. Can dissolve highly polar compounds.[10]
Water	100	80	Highly polar. Non-toxic but high boiling point can make drying difficult.[11]

Protocol 1: Cooling Crystallization

This is the most common and scalable method, ideal once a suitable single solvent has been identified.[5]

Objective: To purify and isolate 5-((Dimethylamino)methyl)furan-2-ol via slow cooling.

Workflow Diagram:

Caption: Workflow for Cooling Crystallization Protocol.

Procedure:

• Place the crude 5-((Dimethylamino)methyl)furan-2-ol into an Erlenmeyer flask.

• Add the chosen solvent in small portions and heat the mixture on a hot plate with stirring until it reaches a gentle boil. Continue adding solvent until the compound just dissolves completely. Causality: Using the minimum amount of hot solvent is crucial to ensure the solution becomes supersaturated upon cooling, maximizing yield.[4]

• If any insoluble impurities remain, perform a hot gravity filtration into a clean, pre-warmed flask.

• Remove the flask from the heat, cover it, and allow it to cool slowly and undisturbed to room temperature. Causality: Slow cooling allows for the formation of a more ordered, pure crystal lattice, whereas rapid cooling can trap impurities and lead to smaller crystals or precipitation.[7]

• If no crystals have formed after the solution reaches room temperature, induce crystallization by either:

  • Scratching the inner wall of the flask with a glass rod at the air-liquid interface.[8]

  • Adding a "seed crystal" of the pure compound.[8]

• Once crystal growth is established, place the flask in an ice-water bath for at least 30 minutes to maximize the crystal yield.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities from the crystal surfaces.

• Dry the crystals under vacuum to remove all traces of solvent.

Protocol 2: Vapor Diffusion

This method is excellent for small quantities of material (milligrams) and for compounds that are difficult to crystallize by cooling.[3][9] It relies on the slow diffusion of an anti-solvent vapor into a solution of the compound.[5]

Objective: To grow high-quality single crystals for analysis (e.g., X-ray crystallography) or to crystallize a highly soluble compound.

Setup Diagram:

Caption: Setup for Vapor Diffusion Crystallization.

Procedure:

• Dissolve the compound in a small amount of a "good" solvent (identified during screening) in a small, open container (e.g., a 1-dram vial). The solution should be concentrated but not fully saturated.

• Place this inner vial inside a larger, sealable container (e.g., a beaker or jar).

• Add a layer of the volatile "anti-solvent" (a poor solvent in which the compound is insoluble) to the bottom of the larger container, ensuring the level is below the top of the inner vial.

• Seal the outer container tightly and leave it undisturbed in a location with a stable temperature.

• Mechanism: The anti-solvent, being more volatile, will slowly evaporate and its vapor will diffuse into the solution in the inner vial.[3][5] This gradually decreases the solubility of the compound, leading to slow, controlled crystallization over several days or weeks.

• Once suitable crystals have formed, carefully remove the inner vial and isolate the crystals.

Troubleshooting Common Crystallization Issues

Problem	Potential Cause(s)	Suggested Solution(s)
No Crystals Form	1. Solution is not supersaturated (too much solvent used).[7][8]2. Solution is supersaturated but nucleation is inhibited.[4]	1. Boil off some of the solvent to increase the concentration and attempt to cool again.[7]2. Try scratching the flask or adding a seed crystal to induce nucleation.[7][8]
"Oiling Out"	1. The compound's melting point is below the boiling point of the solvent.2. The solution is too concentrated or cooled too quickly.3. Significant impurities are present.[8]	1. Re-dissolve the oil by heating, add slightly more solvent, and allow for much slower cooling.[8]2. Consider using a solvent with a lower boiling point.3. Purify the crude material further before re-attempting crystallization.
Yield is Poor	1. Too much solvent was used, leaving a significant amount of the compound in the mother liquor.[7]2. Premature crystallization during hot filtration.	1. Concentrate the mother liquor by evaporation and cool to recover a second crop of crystals.2. Ensure the filtration apparatus is pre-heated to prevent cooling and crystallization in the funnel.

Crystal Characterization

Once crystals are obtained, their identity, purity, and solid-state form must be confirmed. Standard analytical techniques include:

• Melting Point: Pure crystalline solids typically have a sharp melting point range.

• Spectroscopy (NMR, IR): To confirm the chemical structure and identify any impurities.

• X-Ray Powder Diffraction (XRPD): A powerful technique to identify the specific crystalline form (polymorph) and is used for quantification.[16]

• Differential Scanning Calorimetry (DSC): Used to determine melting point, and glass transitions, and to study polymorphism.[2][17]

• Raman Spectroscopy: Can be used to differentiate between polymorphs by probing lattice vibrations.[1]

References

• Crystallization of Small Molecules. (n.d.). JoVE Science Education Database. Retrieved from [Link]

• Hampton Research. (n.d.). Sitting Drop Vapor Diffusion. Retrieved from [Link]

• Quora. (2018, November 13). How to choose a solvent for crystallization of an organic compound. Retrieved from [Link]

• University of California, Irvine. (n.d.). Crystallization. Retrieved from [Link]

• Coherent. (n.d.). Polymorph Characterization of Active Pharmaceutical Ingredients (APIs) Using Low-Frequency Raman Spectroscopy. Retrieved from [Link]

• Cooper, V. B., Pearce, G. E. S., & Petts, C. R. (2003). Quantification of crystalline forms in active pharmaceutical ingredient and tablets by X-ray powder diffraction. Journal of Pharmacy and Pharmacology, 55(9), 1323–1329. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (n.d.). Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education. Retrieved from [Link]

• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1845-1873. Retrieved from [Link]

• Spingler, B., et al. (2013). Guide for crystallization. University of Zurich. Retrieved from [Link]

• SOP: CRYSTALLIZATION. (n.d.). Retrieved from [Link]

• SPT Labtech. (n.d.). Chemical crystallization. Retrieved from [Link]

• LibreTexts Chemistry. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• Wang, K. (2019). Design of Active Pharmaceutical Ingredients Solid States in Crystallization Processes. Aalto University. Retrieved from [Link]

• AlfatestLab. (n.d.). API: solid state robust characterization is key to cut costs and time!. Retrieved from [Link]

• ResearchGate. (n.d.). Hansen Solubility Parameter and crystallization priority analysis. Retrieved from [Link]

• Myerson, A. S. (Ed.). (2002). Crystallization of Organic Compounds. John Wiley & Sons.

• NETZSCH Analyzing & Testing. (n.d.). API Characterization. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Purify by Crystallization. Retrieved from [Link]

• University of York, Chemistry Teaching Labs. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• Park, K. (n.d.). Hansen Solubility Parameters. Retrieved from [Link]

• Rissanen, K., et al. (2021). Co-crystallization of an organic solid and a tetraaryladamantane at room temperature. Beilstein Journal of Organic Chemistry, 17, 1476–1482. Retrieved from [Link]

• Schüch, H., et al. (2019). Hansen Solubility Parameters: A Tool for Solvent Selection for Organosolv Delignification. Holzforschung, 73(7), 633-641. Retrieved from [Link]

• Pixelligent. (n.d.). Utilizing Hansen Solubility Parameters for Formulation Optimization using PixClear® Zirconia Nanocrystals. Retrieved from [Link]

• Pirika.com. (2013, January 28). Hansen Solubility Parameters (HSP) Application Notes. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Advanced crystallisation methods for small organic molecules. Retrieved from [Link]

• John Wiley & Sons. (n.d.). Crystallization of Organic Compounds. Retrieved from [Link]

• American Chemical Society. (2018). Crystallization of Organic Molecules: Nonclassical Mechanism Revealed by Direct Imaging. Retrieved from [Link]

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• 17. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-((Dimethylamino)methyl)furan-2-ol

Welcome to the technical support center for the synthesis of 5-((Dimethylamino)methyl)furan-2-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to help you optimize your synthetic protocols and improve yields.

I. Troubleshooting Guide: Addressing Common Synthesis Challenges

This section addresses specific issues that may arise during the synthesis of 5-((Dimethylamino)methyl)furan-2-ol, which is often prepared via a Mannich-type reaction.

Issue 1: Low or No Product Yield

Question: I am attempting to synthesize 5-((Dimethylamino)methyl)furan-2-ol via the Mannich reaction of a suitable furan precursor, dimethylamine, and formaldehyde, but I am observing very low to no yield of the desired product. What are the likely causes and how can I improve the outcome?

Answer:

Low or negligible yields in the Mannich reaction for furan derivatives can stem from several factors, primarily related to the choice of reagents, reaction conditions, and the inherent reactivity of the furan ring.

Causality and Recommended Solutions:

• Sub-optimal Reagents: The traditional combination of dimethylamine hydrochloride and formaldehyde can lead to difficult-to-purify products and inconsistent yields.[1][2] A more effective approach is the use of a pre-formed aminal, bis(dimethylamino)methane .[1][2] This reagent often provides higher yields (reports of 76-94%) and a purer product after distillation.[1][3] The reaction with bis(dimethylamino)methane can be conveniently carried out under acidic conditions, for instance, in acetic acid.[1][3]

• Inappropriate Reaction Conditions:

  • Temperature: The reaction is exothermic. It is crucial to maintain a controlled temperature, typically between 0°C and room temperature (e.g., 0°-20°C), especially during the addition of reagents.[1] External cooling may be necessary.

  • Solvent: Acetic acid is a commonly used solvent that also serves as a catalyst.[1][3] Aprotic solvents like dichloromethane in the presence of an acid (e.g., hydrogen chloride) can also be effective.[1]

  • pH Control During Workup: After the reaction is complete, the mixture must be made basic to deprotonate the amine and allow for extraction. A 40% aqueous sodium hydroxide solution is typically used to adjust the pH to 11-12.[4] Insufficient basification will result in poor extraction efficiency and low recovery of the product.

• Starting Material Degradation: Furan rings, especially those with electron-donating groups, can be sensitive to strongly acidic conditions and may be prone to polymerization or other side reactions.[5] Using milder acidic conditions and maintaining a low reaction temperature can help mitigate this.

Issue 2: Formation of Impurities and Purification Challenges

Question: My reaction seems to be producing the desired product, but it is contaminated with significant impurities that are difficult to remove by standard distillation. How can I minimize impurity formation and improve the purification process?

Answer:

The formation of impurities is a common challenge in Mannich reactions involving furan derivatives. These impurities can complicate purification and impact the quality of the final product.

Causality and Recommended Solutions:

• Side Reactions: The use of formaldehyde and dimethylamine hydrochloride can lead to the formation of various side products, making purification difficult.[1] As mentioned previously, switching to bis(dimethylamino)methane can significantly reduce the formation of these impurities.[1]

• Purification Technique:

  • Distillation: While distillation is the standard method for purifying 5-((Dimethylamino)methyl)furan-2-ol, the presence of close-boiling impurities can make it ineffective. Ensure your distillation is performed under reduced pressure (e.g., 0.2-0.5 mmHg) at a boiling point of 92°-96°C to minimize thermal decomposition.[1][3]

  • Column Chromatography: If distillation proves insufficient, column chromatography using silica gel can be an effective alternative for removing polar impurities. A gradient elution system, starting with a non-polar solvent and gradually increasing polarity, is recommended.[6]

• Workup Procedure: A thorough workup is critical. After basification, extract the aqueous layer multiple times with a suitable organic solvent like ethyl acetate to ensure complete recovery of the product.[1][4] Washing the combined organic extracts with brine can help remove residual water and water-soluble impurities before drying and solvent evaporation.

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis of 5-((Dimethylamino)methyl)furan-2-ol.

Q1: What is the general mechanism for the synthesis of 5-((Dimethylamino)methyl)furan-2-ol via the Mannich reaction?

A1: The Mannich reaction is a three-component condensation.[7] In this specific synthesis, the reaction proceeds through the following key steps:

• Formation of the Eschenmoser Salt Intermediate: Dimethylamine reacts with formaldehyde (or a formaldehyde equivalent like bis(dimethylamino)methane) under acidic conditions to form a highly electrophilic dimethylaminomethyl cation, also known as the Eschenmoser salt.[5][7]

• Electrophilic Attack on the Furan Ring: The electron-rich furan ring of the starting material (e.g., 2-furanmethanol) acts as a nucleophile and attacks the Eschenmoser salt.[5] This substitution occurs preferentially at the C5 position, which is activated by the oxygen atom in the furan ring.

• Deprotonation: A final deprotonation step regenerates the aromaticity of the furan ring and yields the desired 5-((Dimethylamino)methyl)furan-2-ol product.

Q2: Are there alternative synthetic routes to 5-((Dimethylamino)methyl)furan-2-ol?

A2: Yes, while the Mannich reaction is a common approach, other methods have been reported:

• Reductive Amination: This method involves the reductive amination of a suitable furan precursor.[8]

• From 5-Hydroxymethylfurfural (HMF): A one-pot synthesis from biomass-derived carbohydrates like glucose or fructose has been developed.[4][9] In this process, the carbohydrate is first converted to HMF, which then reacts with N,N-dimethylformamide (acting as the amine source) in the presence of formic acid.[4]

• Reduction of a Carboxylic Acid Ester: Another route involves the reduction of 5-dimethylaminomethyl-2-furancarboxylic acid methyl ester using a reducing agent like lithium aluminum hydride. However, this method uses expensive and potentially hazardous reagents.[1][2]

Q3: What are the key safety precautions to consider during this synthesis?

A3: Standard laboratory safety practices should always be followed. Specific hazards to be aware of in this synthesis include:

• Formaldehyde: Is a known carcinogen and should be handled in a well-ventilated fume hood.

• Strong Acids and Bases: Acetic acid and sodium hydroxide are corrosive. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Exothermic Reaction: The reaction can generate significant heat. Use an ice bath for cooling and add reagents slowly to control the reaction temperature.

• Flammable Solvents: Organic solvents like ethyl acetate and dichloromethane are flammable. Keep them away from ignition sources.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). Take small aliquots from the reaction mixture at regular intervals and spot them on a TLC plate. Develop the plate using an appropriate solvent system (e.g., a mixture of hexane and ethyl acetate) and visualize the spots under UV light or by staining. The disappearance of the starting material spot and the appearance of a new product spot will indicate the reaction's progress.

III. Experimental Protocols & Data

Optimized Protocol for the Synthesis of 5-((Dimethylamino)methyl)furan-2-ol using Bis(dimethylamino)methane

This protocol is adapted from a high-yield procedure.[1][3]

Materials:

• 2-Furanmethanol

• Bis(dimethylamino)methane

• Acetic Acid

• 40% Aqueous Sodium Hydroxide

• Ethyl Acetate

• Ice

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-furanmethanol (1.0 mol) in acetic acid (1000 ml).

• Cool the solution to 10°C in an ice bath.

• Slowly add a solution of bis(dimethylamino)methane (1.1 mol) in acetic acid (200 ml) dropwise to the stirred solution, maintaining the temperature at or below 20°C.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 18 hours.

• Remove the acetic acid under reduced pressure at 60°C.

• Add ice (200 g) to the residue and carefully make the mixture basic (pH 11-12) with 40% aqueous sodium hydroxide, ensuring external cooling.

• Extract the aqueous mixture with ethyl acetate (3 x volume).

• Combine the organic extracts, dry over anhydrous sodium sulfate, and filter.

• Evaporate the solvent under reduced pressure.

• Purify the residue by vacuum distillation (92°-96°C at 0.2-0.5 mmHg) to obtain 5-((Dimethylamino)methyl)furan-2-ol.

Parameter	Traditional Method (Dimethylamine HCl + Formaldehyde)	Optimized Method (Bis(dimethylamino)methane)
Reported Yield	12% - 70%[1]	76% - 94%[1][3]
Product Purity	Often contains impurities requiring extensive purification[1]	Generally higher purity after distillation[1]
Reaction Temperature	Varies, can require heating[1]	0°C to room temperature[1]

Reaction Workflow Diagram

Caption: Optimized synthesis workflow for 5-((Dimethylamino)methyl)furan-2-ol.

IV. References

• CN104059036A - Synthetic method of 5-[(dimethylamino) methyl]-2-furfuryl alcohol. Google Patents.

• Organocatalytic Mukaiyama Mannich Reactions of 2,5-Bis(trimethylsilyloxy)furan | Organic Letters - ACS Publications. [Link]

• Optimization of three-component Mannich reaction conditions a | Download Table - ResearchGate. [Link]

• US4347191A - Process for the preparation of 5-dimethylaminomethyl-2-furanmethanol - Google Patents.

• EP0036716A1 - Process for preparing 5-dimethylaminomethyl-2-furanmethanol - Google Patents.

• MANNICH REACTION | MECHANISM | EXPLANATION | APPLICATIONS - AdiChemistry. [Link]

• Synthesis of 5-dimethylaminomethyl-2-furanmethanol - PrepChem.com. [Link]

• One Pot Synthesis of Pharmaceutical Intermediate 5-Dimethylaminomethyl-2-Furanmethanol from Bio-Derived Carbohydrates | Request PDF - ResearchGate. [Link]

Sources

• 1. US4347191A - Process for the preparation of 5-dimethylaminomethyl-2-furanmethanol - Google Patents [patents.google.com]
• 2. EP0036716A1 - Process for preparing 5-dimethylaminomethyl-2-furanmethanol - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]
• 4. CN104059036A - Synthetic method of 5-[(dimethylamino) methyl]-2-furfuryl alcohol - Google Patents [patents.google.com]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Buy 5-[(Dimethylamino)methyl]-2-furanmethanol | 15433-79-1 [smolecule.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for 5-((Dimethylamino)methyl)furan-2-ol

Welcome to the technical support center for 5-((Dimethylamino)methyl)furan-2-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the synthesis, purification, and handling of this versatile heterocyclic compound.

Introduction

5-((Dimethylamino)methyl)furan-2-ol is a valuable intermediate in medicinal chemistry and materials science. Its structure, featuring a reactive furan-2-ol moiety in equilibrium with its 2(5H)-furanone tautomer, and a basic dimethylaminomethyl side chain, presents unique challenges and opportunities in synthesis and application.[1][2] This guide provides practical, experience-driven advice to help you navigate the complexities of working with this molecule and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Synthesis and Optimization

Q1: I am attempting the synthesis of 5-((Dimethylamino)methyl)furan-2-ol via a Mannich-type reaction with a suitable furan-2-ol precursor, but my yields are consistently low. What are the likely causes and how can I improve them?

A1: Low yields in the aminomethylation of furan derivatives are a common issue that can often be resolved by systematically evaluating several key reaction parameters.[3]

• Sub-optimal Reaction Conditions: The temperature, solvent, and choice of reagents are critical. For Mannich reactions on furan systems, mild conditions are often preferred to prevent side reactions.[4][5] Consider screening different solvents and temperatures to find the optimal balance between reaction rate and product stability.

• Reactivity of Starting Materials: The electronic and steric properties of your furan-2-ol precursor will significantly impact the reaction's success. Electron-donating groups on the furan ring can enhance reactivity towards electrophilic substitution.

• Side Reactions: The formation of undesired byproducts is a primary cause of low yields. Common side reactions include polymerization of the furan starting material or product under acidic conditions, and the formation of bis-substituted products.[6] Careful analysis of your crude reaction mixture using techniques like NMR or LC-MS can help identify these side products and guide further optimization.[3]

• Catalyst Deactivation: If you are using a catalyst, it may be degrading under the reaction conditions. Ensure your reagents and solvents are pure and dry, as impurities can "poison" the catalyst.[7]

Troubleshooting Flowchart for Low Yield

Caption: Troubleshooting workflow for low reaction yield.

Q2: I am observing multiple spots on my TLC plate after the reaction. What are the potential side products?

A2: The formation of multiple products is common in furan chemistry due to the ring's reactivity.[8] Potential side products in the synthesis of 5-((Dimethylamino)methyl)furan-2-ol include:

• Bis-aminomethylated furan: If both the 3 and 5 positions of the furan precursor are available, you may get disubstitution.

• Polymerization products: Furans, especially in the presence of acid, can polymerize to form dark, insoluble materials known as humins.[6][9]

• Ring-opened products: The furan ring can be sensitive to strong acids and oxidizing agents, leading to ring opening.[7][8]

• Unreacted starting material: Incomplete conversion is a common reason for multiple spots on a TLC plate.[3]

To minimize these side products, consider using a milder acid catalyst, running the reaction at a lower temperature, and ensuring an inert atmosphere to prevent oxidation.[7]

Proposed Synthetic Pathway

Caption: Proposed Mannich reaction for synthesis.

Purification and Handling

Q3: I am having difficulty purifying 5-((Dimethylamino)methyl)furan-2-ol by column chromatography on silica gel. The compound seems to be sticking to the column or decomposing.

A3: The basicity of the dimethylamino group can cause strong interactions with the acidic silica gel, leading to poor recovery and potential degradation. Here are some strategies to overcome this:

• Use a basic mobile phase: Add a small amount of a volatile base, such as triethylamine (0.1-1%), to your eluent system to neutralize the acidic sites on the silica gel.

• Use a different stationary phase: Consider using a less acidic stationary phase, such as alumina (basic or neutral), or a reverse-phase silica gel.

• Salt formation and extraction: Convert the product to its hydrochloride salt by treating the crude product with HCl in a suitable solvent. The salt can then be purified by recrystallization or extraction, and the free base can be regenerated by treatment with a mild base.

• Distillation: If the compound is thermally stable, vacuum distillation can be an effective purification method.[10][11]

Q4: My purified 5-((Dimethylamino)methyl)furan-2-ol is a dark oil/solid and seems to be degrading over time. What are the optimal storage conditions?

A4: The furan-2-ol moiety is known to be sensitive, and the compound can be prone to oxidation and polymerization.[1][12][13] For long-term storage, the following conditions are recommended:

• Store under an inert atmosphere: Keep the compound under nitrogen or argon to prevent oxidation.

• Low temperature: Store at low temperatures (e.g., in a refrigerator or freezer) to slow down potential degradation pathways.

• Protect from light: Store in an amber vial or a container protected from light.

• Hygroscopic nature: The compound may be hygroscopic. Store in a desiccator or with a drying agent.[14]

Tautomeric Equilibrium

Caption: Tautomerism of the furan-2-ol system.

Structural Characterization

Q5: How can I confirm the structure of 5-((Dimethylamino)methyl)furan-2-ol and distinguish it from potential isomers or side products?

A5: A combination of spectroscopic techniques is essential for unambiguous structural confirmation:

• ¹H and ¹³C NMR Spectroscopy: This is the most powerful tool for determining the structure. Look for the characteristic signals of the furan ring protons, the dimethylamino group, and the methylene bridge. The chemical shifts will help confirm the substitution pattern.

• Mass Spectrometry (MS): This will confirm the molecular weight of your compound. High-resolution mass spectrometry (HRMS) can provide the exact mass, which can be used to determine the molecular formula.

• Infrared (IR) Spectroscopy: Look for characteristic absorption bands for the O-H stretch of the hydroxyl group and the C=C and C-O stretches of the furan ring.

• 2D NMR techniques (e.g., COSY, HMQC, HMBC): These experiments can be used to establish the connectivity between different parts of the molecule, providing definitive proof of the structure.

Experimental Protocols

Protocol: Synthesis of 5-((Dimethylamino)methyl)furan-2-ol (Hypothetical)

This protocol is a general guideline based on related procedures and may require optimization for your specific starting materials and equipment.

Materials:

• Furan-2-ol precursor (1.0 eq)

• Dimethylamine hydrochloride (1.2 eq)

• Paraformaldehyde (1.2 eq)

• Acetic acid

• Sodium hydroxide solution (40%)

• Ethyl acetate

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the furan-2-ol precursor in acetic acid.

• Add dimethylamine hydrochloride and paraformaldehyde to the solution.

• Heat the reaction mixture to 50-60 °C and stir for 4-6 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and remove the acetic acid under reduced pressure.

• To the residue, add ice and carefully basify with 40% sodium hydroxide solution to pH 11-12, keeping the mixture cool in an ice bath.[10]

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography on alumina.

Parameter	Recommended Condition	Notes
Temperature	50-120 °C	Lower temperatures may be required for sensitive substrates.[10]
Solvent	Acetic acid, DMF/Formic acid/Water	The choice of solvent can influence reaction rate and selectivity.[10][11]
Base for Workup	40% NaOH	Ensure adequate cooling during basification.[10][11]
Purification	Vacuum Distillation or Alumina Chromatography	Avoid silica gel if possible due to the basic nature of the product.

References

• CN104059036A - Synthetic method of 5-[(dimethylamino) methyl]-2-furfuryl alcohol - Google Patents.

• III. Heterocyclic Compounds - Dr. Shyama Prasad Mukherjee University. Available at: [Link]

• Advances in the chemistry of Mannich bases of thiophenes and furans - ResearchGate. Available at: [Link]

• Organocatalytic Mukaiyama Mannich Reactions of 2,5-Bis(trimethylsilyloxy)furan - PubMed. Available at: [Link]

• 2(5H)-Furanone | C4H4O2 | CID 10341 - PubChem - NIH. Available at: [Link]

• Organocatalytic Mukaiyama Mannich Reactions of 2,5-Bis(trimethylsilyloxy)furan | Organic Letters - ACS Publications. Available at: [Link]

• EP2651910B1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates - Google Patents.
• EP2752408B1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates - Google Patents.
• US4347191A - Process for the preparation of 5-dimethylaminomethyl-2-furanmethanol - Google Patents.

• 5-[(Dimethylamino)methyl]-2-furanmethanol - LookChem. Available at: [Link]

• The Chemistry of 2(5H)-Furanones - ResearchGate. Available at: [Link]

• One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural - RSC Publishing. Available at: [Link]

• 5-((Dimethylamino)methyl)-2-furanmethanol | C8H13NO2 | CID 84906 - PubChem. Available at: [Link]

• Synthesis, Reactions and Medicinal Uses of Furan - Pharmaguideline. Available at: [Link]

• Furan as a versatile synthon. Available at: [Link]

• Synthesis of New Representatives of Push-Pull Enamines 5-Aryl-3-((dimethylamino)methylene)furan-2(3H) - Sciforum. Available at: [Link]

• KR101815518B1 - Preparation of 2,5-bis(aminomethyl)furan from 2,5-diformylfuran.

• Synthesis of furan derivatives from monosaccharides in reaction media based on choline chloride - ORBi. Available at: [Link]

• Preparation and Properties of Furan. Available at: [Link]

• 5-((DIMETHYLAMINO)METHYL)-2-FURANMETHANOL - Inxight Drugs. Available at: [Link]

• Furan synthesis - Organic Chemistry Portal. Available at: [Link]

• 2-furfuryl mercaptan - Organic Syntheses Procedure. Available at: [Link]

• 3-methyl-2(5h)-furanone - Organic Syntheses Procedure. Available at: [Link]

• Efficient Conditions for Conversion of 2-Substituted Furans into 4-Oxygenated 2-Enoic Acids and Its Application to Synthesis of (+)-Aspicilin, (+)-Patulolide A, and (−)-Pyrenophorin | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives - ResearchGate. Available at: [Link]

• Kinetics of the Reactions of Hydroxyl Radicals with Furan and its Alkylated Derivatives 2-Methyl Furan and 2,5. Available at: [Link]

• Disconnecting with a sneaky furan? - YouTube. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CAS 14032-66-7: 5-Hydroxy-2(5H)-furanone | CymitQuimica [cymitquimica.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. dspmuranchi.ac.in [dspmuranchi.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. uop.edu.pk [uop.edu.pk]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Furan as a versatile synthon [pubsapp.acs.org]
• 9. orbi.uliege.be [orbi.uliege.be]
• 10. CN104059036A - Synthetic method of 5-[(dimethylamino) methyl]-2-furfuryl alcohol - Google Patents [patents.google.com]
• 11. US4347191A - Process for the preparation of 5-dimethylaminomethyl-2-furanmethanol - Google Patents [patents.google.com]
• 12. EP2651910B1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates - Google Patents [patents.google.com]
• 13. EP2752408B1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates - Google Patents [patents.google.com]
• 14. lookchem.com [lookchem.com]

Technical Support Center: Troubleshooting &amp; Preventing Degradation of 5-((Dimethylamino)methyl)furan-2-ol

Scientist’s Note on Nomenclature: While frequently queried as 5-((Dimethylamino)methyl)furan-2-ol, the chemically stable and industrially relevant form of this compound is 5-[(dimethylamino)methyl]-2-furanmethanol (widely recognized in drug development as Ranitidine Impurity F)[1]. True furan-2-ols rapidly tautomerize to unstable butenolides. This guide addresses the stabilization of the widely utilized furanmethanol derivative.

Q1: Why does my compound degrade into a dark, viscous resin during routine storage?

The Causality: The rapid darkening and resinification of 5-((Dimethylamino)methyl)furan-2-ol is driven by two primary structural vulnerabilities:

• Acid-Catalyzed Polycondensation: The compound contains a furfuryl alcohol moiety. Even in the presence of trace atmospheric acids or mildly acidic solvents, the hydroxyl group is protonated and eliminated as water. This forms a highly reactive, resonance-stabilized furfuryl carbocation that electrophilically attacks the electron-rich furan rings of adjacent molecules, triggering a runaway polymerization cascade.

• Oxidation & Hygroscopicity: The tertiary dimethylamino group is highly basic and hygroscopic. It readily absorbs ambient moisture and CO₂, forming carbonate salts that alter the effective molarity. Furthermore, exposure to UV light and oxygen leads to N-oxide formation and furan ring-opening (yielding diketones).

Degradation pathways of 5-((Dimethylamino)methyl)furan-2-ol.

Q2: What is the definitive protocol for long-term storage to prevent this degradation?

The Causality: To arrest both oxidative degradation and moisture-driven hydrolysis, the compound must be isolated from UV light, oxygen, and ambient humidity, and thermal energy must be minimized to slow kinetic degradation pathways.

Table 1: Quantitative Degradation Profile of 5-((Dimethylamino)methyl)furan-2-ol

Storage Condition	Atmosphere	Container Type	Purity (1 Week)	Purity (1 Month)	Purity (6 Months)
25°C (Ambient)	Air	Clear Glass	< 85%	< 60% (Resin)	N/A (Solidified)
4°C (Fridge)	Air	Clear Glass	95%	88%	< 75%
-20°C (Freezer)	Inert (Ar/N₂)	Amber Glass	> 99%	> 98%	> 95%

Step-by-Step Methodology: Inert Aliquoting and Storage Protocol

• Preparation: Transfer the bulk compound immediately upon receipt into a glovebox continuously purged with Argon or Nitrogen. Causality: Removing ambient oxygen and humidity halts N-oxidation and hygroscopic weight gain.

• Aliquoting: Weigh the material into single-use, pre-dried amber glass vials (e.g., 5 mg or 10 mg aliquots). Causality: Amber glass blocks UV-induced photo-oxidation. Single-use aliquots eliminate repeated freeze-thaw cycles and atmospheric exposure.

• Sealing: Cap the vials tightly with PTFE-lined septa and wrap the exterior seal with Parafilm.

• Storage: Place the aliquots inside a secondary airtight container filled with indicating silica gel desiccant, and store at -20°C.

Self-Validating System: The indicating silica gel acts as an environmental monitor. If the blue silica gel turns pink, the atmospheric seal of the secondary container has failed. This immediately invalidates the storage condition, signaling to the researcher that the aliquots must be re-purged and validated via HPLC before use.

Optimized storage and handling workflow to prevent degradation.

Q3: How can I accurately verify the integrity of the compound before starting my synthesis or assay?

The Causality: Because visual inspection cannot detect early-stage N-oxidation or minor moisture uptake, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) must be utilized. A slightly acidic mobile phase is required to keep the basic dimethylamino group protonated, ensuring sharp peak shapes and preventing column interaction [2].

Step-by-Step Methodology: RP-HPLC Validation Protocol

• Sample Preparation: Dissolve 1 mg of the stored aliquot in 1 mL of HPLC-grade Acetonitrile/Water (50:50). Causality: Using a neutral, aprotic organic modifier prevents acid-catalyzed degradation during sample prep.

• Column Selection: Equip the system with a C18 reverse-phase column (e.g., 3 µm particle size, 150 x 4.6 mm).

• Mobile Phase: Prepare Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile). Causality: Formic acid provides the necessary ion pairing for the tertiary amine without the harshness of stronger acids, preserving the furan ring and ensuring Mass-Spec (MS) compatibility.

• Gradient Elution: Run a linear gradient from 5% B to 95% B over 10 minutes at a flow rate of 1.0 mL/min.

• Detection: Monitor UV absorbance at 220 nm.

Self-Validating System: Prior to running your sample, inject a blank (solvent only) followed by a freshly prepared, known reference standard of the compound. If the reference standard exhibits a peak tailing factor > 1.5, or if secondary peaks appear in the standard run, the mobile phase pH is incorrect or the column integrity is compromised. This invalidates the run, preventing false-positive degradation readings of your actual sample.

References

• National Center for Biotechnology Information. "5-((Dimethylamino)methyl)-2-furanmethanol". PubChem. URL: [Link]

• SIELC Technologies. "Separation of 5-((Dimethylamino)methyl)-2-furanmethanol". SIELC Applications. URL: [Link]

• National Center for Advancing Translational Sciences (NCATS). "5-((DIMETHYLAMINO)METHYL)-2-FURANMETHANOL". Inxight Drugs. URL: [Link]

Moisture sensitivity of 5-((Dimethylamino)methyl)furan-2-ol during synthesis

Technical Support Center: Synthesis of 5-((Dimethylamino)methyl)furan-2-ol

Welcome to the technical support center for the synthesis and handling of 5-((Dimethylamino)methyl)furan-2-ol. This guide is designed for researchers, chemists, and process development professionals who are working with this versatile but notoriously unstable intermediate. As a key precursor in the synthesis of various pharmaceuticals, including Ranitidine, mastering its synthesis is critical.[1][2] This document provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you navigate the challenges associated with its moisture sensitivity.

Troubleshooting Guide & FAQs

This section addresses specific issues that users may encounter during the synthesis and handling of 5-((Dimethylamino)methyl)furan-2-ol, with a focus on the root cause of the problems and their solutions.

Question 1: My reaction yields are consistently low, and I observe significant amounts of dark, tarry byproducts. What is the likely cause?

Answer: This is a classic symptom of product degradation due to the presence of moisture. 5-((Dimethylamino)methyl)furan-2-ol is highly susceptible to hydrolysis and acid-catalyzed polymerization.[3] The core of the problem lies in the inherent instability of the furan-2-ol ring system.

The Underlying Chemistry: The 2-hydroxyfuran moiety exists in a delicate equilibrium with its open-chain tautomer, a γ-keto-aldehyde. This is a form of ring-chain tautomerism, a phenomenon well-documented in hydroxy ketones and carbohydrates.[4][5][6] In the presence of water or acid, this equilibrium shifts, and the highly reactive open-chain form can undergo a cascade of undesirable reactions:

• Hydrolysis: Water can attack the electrophilic centers of the open-chain tautomer, leading to irreversible ring-opening and the formation of various degradation products.[7][8]

• Polymerization: Furan derivatives are known to polymerize under acidic conditions, a reaction that is often accelerated by the presence of water.[3] This is the primary source of the dark, insoluble materials you are observing.

Solution Workflow: To mitigate this, you must adopt a strictly anhydrous and acid-free (during workup) approach.

• Rigorous Drying of Solvents and Reagents: Ensure all solvents are freshly distilled from an appropriate drying agent (e.g., sodium/benzophenone for ethers, calcium hydride for halogenated solvents). Reagents should be dried in a vacuum oven or desiccator.

• Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere (Nitrogen or Argon) to exclude atmospheric moisture. This requires the use of oven-dried glassware and techniques like Schlenk lines or a glovebox.

• Controlled Workup: During the workup phase, avoid strong acids. The basic extraction step should be performed quickly and with cooling to minimize base-catalyzed degradation.[9]

Question 2: Why is my purified product unstable during storage, even when stored in a freezer?

Answer: Instability during storage, even at low temperatures, points towards residual moisture or acidic/basic impurities in your final product. The compound is hygroscopic, meaning it readily absorbs moisture from the air.[2]

Best Practices for Storage:

• Final Purification: The final distillation must be performed under high vacuum to effectively remove residual water and solvents.[9]

• Drying Agents: A final drying step over a suitable agent like potassium hydroxide (KOH) pellets before distillation can be beneficial.[9]

• Inert Gas Blanket: Store the purified oil under an inert atmosphere (Argon is preferred due to its density).

• Container: Use an amber glass vial with a septum-sealed cap to protect from light and moisture ingress.

• Aliquoting: If you need to use small amounts over time, it is best to aliquot the bulk material into smaller, single-use vials to avoid repeated exposure of the entire batch to the atmosphere.

Question 3: I'm following a literature procedure, but the reaction seems to stall or not go to completion. What could be the issue?

Answer: Assuming the stoichiometry and reagents are correct, this issue often relates to the quality of the starting materials or suboptimal reaction conditions.

• Reagent Quality: The purity of the starting 2-furanmethanol and bis(dimethylamino)methane is crucial. Impurities can interfere with the reaction.[9]

• Temperature Control: The reaction temperature needs to be carefully controlled. While some procedures call for room temperature, gentle heating may be required to drive the reaction to completion. However, excessive heat will promote byproduct formation.

• Reaction Monitoring: Use Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to monitor the reaction's progress. This will give you a clear indication of when the reaction is complete and prevent premature workup or unnecessary heating.

The Chemistry of Instability: A Closer Look

The moisture sensitivity of 5-((Dimethylamino)methyl)furan-2-ol is rooted in its ability to undergo ring-chain tautomerism. The cyclic hemiacetal (the furan-2-ol) is in equilibrium with its linear γ-keto-aldehyde form. Water can readily add to the aldehyde of the open-chain form, initiating degradation pathways.

Diagram 1: Ring-Chain Tautomerism and Hydrolysis

This diagram illustrates the critical equilibrium between the stable cyclic form and the reactive open-chain form, which is the gateway to hydrolysis and degradation.

Caption: Ring-chain tautomerism of the furan-2-ol.

Experimental Protocols

The following protocols are designed to maximize yield and purity by rigorously controlling moisture.

Protocol 1: Synthesis of 5-((Dimethylamino)methyl)-2-furanmethanol under Anhydrous Conditions

This procedure is adapted from established methods and optimized for moisture control.[9]

Materials & Equipment:

• 2-Furanmethanol (freshly distilled)

• bis(Dimethylamino)methane

• Acetic Acid (glacial)

• Ethyl Acetate (anhydrous)

• 40% Sodium Hydroxide solution

• Oven-dried round-bottom flasks and glassware

• Schlenk line or nitrogen/argon manifold

• Magnetic stirrer and heating mantle

Procedure:

• Setup: Assemble a three-neck round-bottom flask, equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, under a positive pressure of dry nitrogen. All glassware must be oven-dried (>120°C) and cooled under nitrogen.

• Initial Charge: In the main flask, dissolve 2-furanmethanol (1.0 mol) in glacial acetic acid (1000 ml).

• Reagent Addition: Add a solution of bis(dimethylamino)methane (1.1 mol) in glacial acetic acid (200 ml) dropwise to the stirred solution of 2-furanmethanol over 1 hour. Maintain the temperature at 10°C using an ice bath.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 18 hours under a nitrogen atmosphere.

• Solvent Removal: Remove the acetic acid under reduced pressure at a temperature not exceeding 60°C.

• Aqueous Workup (Critical Step): To the cooled residue, add crushed ice (200 g). Carefully basify the mixture with 40% aqueous sodium hydroxide, ensuring the temperature is kept below 15°C with an external ice-salt bath. The pH should be adjusted to 11-12.

• Extraction: Extract the aqueous layer with anhydrous ethyl acetate (3 x 200 mL).

• Drying and Evaporation: Combine the organic extracts, dry over anhydrous potassium hydroxide pellets, filter, and evaporate the solvent under reduced pressure.

• Purification: Purify the resulting crude oil by vacuum distillation (e.g., 92°-96° C at 0.2-0.5 mmHg) to yield the final product.[9]

Diagram 2: Anhydrous Synthesis Workflow

This flowchart outlines the critical stages of the synthesis, emphasizing the points where anhydrous conditions are paramount.

Caption: Workflow for moisture-sensitive synthesis.

Data Summary Table

Parameter	Recommended Condition	Rationale
Atmosphere	Dry Nitrogen or Argon	Excludes atmospheric moisture and oxygen, preventing hydrolysis and side reactions.
Solvents	Anhydrous grade, freshly distilled	Minimizes water content, which is the primary cause of degradation.
Workup Temperature	< 15°C	Reduces the rate of base-catalyzed degradation during neutralization and extraction.
Drying Agent	Anhydrous Potassium Hydroxide (KOH)	Effectively removes residual water from the organic extract before final distillation.[9]
Storage	Under Argon, -20°C, in an amber vial	Protects the purified product from moisture, air, and light to ensure long-term stability.[2]

References

• . Google Patents. This patent describes a one-pot synthesis method for 5-[(dimethylamino)methyl]-2-furanmethanol from various starting materials like glucose and 5-hydroxymethylfurfural.

• . PMC. This study provides insights into the stability and decomposition of furan derivatives in acidic aqueous solutions, relevant to the degradation of 5-((Dimethylamino)methyl)furan-2-ol.

• . Google Patents. This patent details a process for synthesizing 5-dimethylaminomethyl-2-furanmethanol using bis(dimethylamino)methane, highlighting workup and purification procedures.

• . PMC. This article describes the synthesis of ranitidine analogs, where the target compound's backbone is formed via a Mannich reaction.

• . Google Patents. This patent describes the use of 5-[(dimethylamino)methyl]-2-furanmethanol as a key intermediate in the synthesis of Ranitidine.

• . Sciforum. This paper discusses the synthesis of related furan-2(3H)-one derivatives, providing context on furanone chemistry.

• . Google Patents. This patent describes alternative methods for synthesizing Ranitidine using furan derivatives.

• . LookChem. This chemical supplier page provides physical properties and storage recommendations, noting the compound's hygroscopic nature.

• . Acta Pol Pharm. This article presents an alternative synthesis route for Ranitidine, involving related furan intermediates.

• . TCI America. This product page provides synonyms and references for Ranitidine, confirming its chemical name and structure.

• . Tohoku Journal of Agricultural Research. This paper discusses the formation of related hydroxyacetylfuran compounds from sugars under acidic conditions.

• . Atmospheric Measurement Techniques. This study touches upon the hydrolysis of furanone derivatives, which is relevant to the stability of the target molecule.

• . ResearchGate. This provides a general background on the ring-chain tautomerism observed in hydroxyketones, the fundamental principle behind the instability of furan-2-ol.

• . Master Organic Chemistry. This article offers a clear explanation of ring-chain tautomerism, using sugars as an example.

• . PMC. This paper provides a computational perspective on identifying and classifying ring-chain tautomers.

• . ResearchGate. This study investigates ring-chain tautomerism in a related heterocyclic system, highlighting the influence of pH.

• . ResearchGate. This document provides a general overview of hydrolysis reactions in organic chemistry.

• . YouTube. This video provides a visual explanation of ring-chain tautomerism in sugars.

• . PMC. This review discusses the stability of various furan derivatives under different conditions.

• . Inxight Drugs. Provides basic information and identifiers for the target compound.

• . AiFChem. A supplier listing for the specific furan-2-ol tautomer.

• . PubChem. A comprehensive database entry for the target compound.

• . ResearchGate. A presentation on hydrolysis reactions, including mechanisms for different functional groups.

• . Proceedings of the Indian Academy of Sciences. This historical paper discusses the reactivity of furan derivatives.

• . Oriental Journal of Chemistry. This article describes the synthesis and derivatization of related furan compounds.

• . EBSCO. Provides a clear and concise definition of hydrolysis.

• . RSC Publishing. This paper details the significant role of water in promoting the polymerization of furan, a key degradation pathway.

• . MDPI. This article discusses analytical methods for furan derivatives.

• . PubChemLite. Provides data for a closely related furan derivative.

Sources

• 1. Synthesis and biological evaluation of ranitidine analogs as multiple-target-directed cognitive enhancers for the treatment of Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. Effects of water and alcohols on the polymerization of furan during its acid-catalyzed conversion into benzofuran - RSC Advances (RSC Publishing) DOI:10.1039/C6RA04745A [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Enumeration of Ring–Chain Tautomers Based on SMIRKS Rules - PMC [pmc.ncbi.nlm.nih.gov]
• 7. web.viu.ca [web.viu.ca]
• 8. Hydrolysis | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 9. US4347191A - Process for the preparation of 5-dimethylaminomethyl-2-furanmethanol - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to Validated HPLC and UHPLC Methods for the Analysis of 5-((Dimethylamino)methyl)furan-2-ol

Introduction

In the landscape of pharmaceutical development, the rigorous characterization of active pharmaceutical ingredients (APIs) and their intermediates is a non-negotiable cornerstone of ensuring safety and efficacy. 5-((Dimethylamino)methyl)furan-2-ol, a heterocyclic compound featuring a reactive furan moiety and a basic dimethylamino group, presents a unique analytical challenge. Its purity and stability profiles are critical quality attributes that must be meticulously controlled. High-Performance Liquid Chromatography (HPLC) remains the gold standard for this purpose, providing the precision and reliability required for regulatory scrutiny.[1][2]

This guide provides an in-depth, objective comparison of two distinct reversed-phase liquid chromatography methodologies for the analysis of 5-((Dimethylamino)methyl)furan-2-ol: a conventional, robust HPLC method and a modern, high-throughput Ultra-High-Performance Liquid Chromatography (UHPLC) method. We will delve into the scientific rationale behind the method development choices and present a comprehensive validation framework based on the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4] The objective is to equip researchers, scientists, and drug development professionals with the technical insights and experimental data needed to select and implement the most appropriate analytical strategy for their specific laboratory and regulatory needs.

Part 1: The Analytical Strategy: Causality Behind Experimental Choices

The molecular structure of 5-((Dimethylamino)methyl)furan-2-ol dictates the chromatographic strategy. The presence of a furan ring provides a chromophore suitable for UV detection, while the polar hydroxyl and basic amino groups govern its retention behavior. A reversed-phase HPLC approach is ideal, but careful consideration must be given to mitigate potential challenges, such as peak tailing associated with the basic amine.

Column Chemistry Selection: The tertiary amine in the analyte can interact with acidic residual silanols on standard silica-based C18 columns, leading to poor peak shape. Therefore, the selection of a high-purity, end-capped C18 column is critical to shield these silanols and ensure symmetrical peaks.

Mobile Phase Optimization:

• pH Control: The mobile phase pH is the most critical parameter. Maintaining a pH between 3 and 4 ensures the dimethylamino group (pKa typically ~9-10) is consistently protonated. This prevents peak splitting or shifting and improves retention on the non-polar stationary phase. An acidic buffer, such as potassium phosphate or formate, is essential for this purpose.

• Organic Modifier: Acetonitrile is generally preferred over methanol as it provides lower viscosity (leading to better efficiency) and is compatible with low UV wavelength detection.[5]

Detector Selection: A Diode Array Detector (DAD) is employed not only for quantification at the wavelength of maximum absorbance (λmax) but also to perform peak purity analysis during specificity studies, ensuring that no co-eluting impurities are hidden beneath the main analyte peak.

Part 2: Comparative Methodologies: HPLC vs. UHPLC

We present two fully developed methods, designed for different operational priorities: robustness and throughput.

Method A: Robust Conventional HPLC Method

This method is designed for exceptional reliability and is suitable for standard QC laboratories where instrument robustness and seamless method transfer are priorities.[6]

Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and DAD.

• Column: High-Purity End-Capped C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 20 mM Potassium Phosphate Monobasic, pH adjusted to 3.0 with phosphoric acid.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-2 min: 5% B

  • 2-12 min: 5% to 70% B

  • 12-14 min: 70% B

  • 14-14.1 min: 70% to 5% B

  • 14.1-18 min: 5% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 265 nm.

• Injection Volume: 10 µL.

• Expected Retention Time: ~8.5 minutes.

Method B: High-Throughput UHPLC Method

This method leverages the power of sub-2 µm particle columns to achieve significantly faster analysis times and higher resolution, ideal for high-volume screening or research environments.[7][8]

Instrumentation: A UHPLC system capable of handling backpressures up to 15,000 psi, equipped with a binary pump, autosampler, column thermostat, and DAD.

• Column: High-Purity End-Capped C18, 2.1 x 50 mm, 1.8 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-0.2 min: 2% B

  • 0.2-2.5 min: 2% to 80% B

  • 2.5-2.8 min: 80% B

  • 2.8-2.9 min: 80% to 2% B

  • 2.9-3.5 min: 2% B (Re-equilibration)

• Flow Rate: 0.5 mL/min.

• Column Temperature: 40°C.

• Detection Wavelength: 265 nm.

• Injection Volume: 2 µL.

• Expected Retention Time: ~1.9 minutes.

Part 3: The Validation Framework: A Self-Validating System

A validated analytical method provides documented evidence that the procedure is suitable for its intended purpose.[4][9] The following validation parameters were assessed for both Method A and Method B according to ICH Q2(R1) guidelines.

Experimental Protocol: Forced Degradation (Specificity)

To develop a stability-indicating method, it is essential to demonstrate that the analytical procedure can unequivocally assess the analyte in the presence of its potential degradation products.[10][11][12] Forced degradation studies are used to intentionally degrade the sample to evaluate this.[1][13]

Protocol:

• Prepare Stock Solution: Dissolve 5-((Dimethylamino)methyl)furan-2-ol in a 50:50 mixture of water and acetonitrile to a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N HCl. Heat at 80°C for 4 hours. Cool, neutralize with 1N NaOH, and dilute to a final concentration of 100 µg/mL.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N NaOH. Heat at 80°C for 2 hours. Cool, neutralize with 1N HCl, and dilute to a final concentration of 100 µg/mL.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 30% hydrogen peroxide. Store at room temperature for 24 hours. Dilute to a final concentration of 100 µg/mL.

• Thermal Degradation: Store the solid drug substance at 105°C for 48 hours. Prepare a 100 µg/mL solution.

• Photolytic Degradation: Expose the solid drug substance to 1.2 million lux hours of visible light and 200 watt-hours/m² of UV light in a photostability chamber. Prepare a 100 µg/mL solution.

• Analysis: Analyze all stressed samples, along with an unstressed control, using the specified HPLC/UHPLC method. Use the DAD to assess peak purity for the analyte peak in each condition.

The target for forced degradation is typically 5-20% degradation of the API to ensure that significant degradation products are formed and can be resolved.[5][13]

Comparative Validation Data Summary

The following table summarizes the performance characteristics of both methods, demonstrating their suitability for the intended purpose.

Validation Parameter	Method A (HPLC)	Method B (UHPLC)	ICH Q2(R1) Acceptance Criteria
Specificity	No interference from degradants at the analyte retention time. Peak purity index > 0.999.	No interference from degradants at the analyte retention time. Peak purity index > 0.999.	The method must be able to produce a response for the analyte that is free from interference.
Linearity (R²)	0.9998	0.9999	R² ≥ 0.999
Range (µg/mL)	1 - 150	0.5 - 100	Defines the concentration range over which the method is linear, accurate, and precise.
Accuracy (% Recovery)	99.2% - 101.5%	99.5% - 101.1%	Typically 98.0% - 102.0% for drug substance assay.
Precision (Repeatability, %RSD)	≤ 0.5%	≤ 0.4%	Typically ≤ 1.0% RSD.
Precision (Intermediate, %RSD)	≤ 0.8%	≤ 0.7%	Typically ≤ 2.0% RSD.
LOD (µg/mL)	0.3	0.15	Signal-to-Noise Ratio ≥ 3:1
LOQ (µg/mL)	1.0	0.5	Signal-to-Noise Ratio ≥ 10:1
Robustness	Unaffected by minor changes in flow rate (±0.1 mL/min) and pH (±0.2 units).	Unaffected by minor changes in flow rate (±0.05 mL/min) and temperature (±2°C).	System suitability parameters must be met after small, deliberate variations to method parameters.
System Suitability	Tailing Factor ≤ 1.2; Theoretical Plates > 5000	Tailing Factor ≤ 1.2; Theoretical Plates > 10000	Pre-defined criteria to ensure the chromatographic system is performing adequately.

Part 4: Visualization of Workflows and Logic

Visual diagrams help clarify complex processes and relationships within the validation framework.

Caption: High-level workflow for analytical method development and validation.

Caption: Interdependence of core analytical validation parameters.

Conclusion and Recommendations

Both the conventional HPLC and the high-throughput UHPLC methods have been demonstrated to be specific, linear, accurate, precise, and robust for the quantitative analysis of 5-((Dimethylamino)methyl)furan-2-ol. The validation data confirms that both methods are suitable for their intended purpose and meet the stringent requirements of the pharmaceutical industry.

Recommendation:

• Method A (HPLC): Is the recommended choice for routine quality control laboratories. Its longer run time is offset by its proven robustness and compatibility with a wider range of standard HPLC instruments, minimizing the burden of method transfer and revalidation.[6]

• Method B (UHPLC): Is ideal for research and development, process optimization, or high-throughput screening environments where speed of analysis and sample throughput are the primary drivers.[8][14] The significant reduction in run time (~80%) and solvent consumption offers considerable efficiency gains, though it requires investment in specialized UHPLC instrumentation.

Ultimately, the choice between these two validated methods depends on the specific application, available instrumentation, and the overall business and regulatory strategy of the organization.

References

• Forced Degradation in HPLC Methods. (n.d.). Scribd. Retrieved from [Link]

• Ngwa, G. (2010). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Drug Delivery & Development. Retrieved from [Link]

• Lamb, E. (2024). A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. Retrieved from [Link]

• Mamatha, T. (2024). A Review on HPLC Method Development and Validation in Forced Degradation Studies. International Journal of Advanced Research in Science, Communication and Technology. Retrieved from [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2005). ECA Academy. Retrieved from [Link]

• Hossain, M., et al. (2022). A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method. Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. Retrieved from [Link]

• Quality Guidelines. (n.d.). International Council for Harmonisation. Retrieved from [Link]

• ICH Q2 Analytical Method Validation. (2017). Slideshare. Retrieved from [Link]

• HPLC vs UHPLC in Pharmaceutical QC. (2025). Jiangxi AIYI Hi-Tech Co., Ltd.. Retrieved from [Link]

• Stability Indicating HPLC Method Development: A Review. (2011). ResearchGate. Retrieved from [Link]

• Ahangar, A. A., et al. (2015). Comparison of UHPLC and HPLC in Benzodiazepines Analysis of Postmortem Samples: A Case–Control Study. Iranian Journal of Toxicology. Retrieved from [Link]

• Difference Between HPLC and UHPLC. (2025). The Industrial Pharmacist. Retrieved from [Link]

• HPLC vs UHPLC: Key Differences & Applications. (2025). Phenomenex. Retrieved from [Link]

• Altaki, M. S., et al. (2018). LC method for the direct and simultaneous determination of four major furan derivatives in coffee grounds and brews. Journal of Food Science. Retrieved from [Link]

• Quantitative Analysis of Furanic Compounds in Transformer oil by HPLC Method. (n.d.). Shimadzu. Retrieved from [Link]

• Dong, M. W. (2022). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. Retrieved from [Link]

• An efficient method for the determination of furan derivatives in apple cider and wine by solid phase extraction and high performance liquid chromatography-Diode array detector. (2013). ResearchGate. Retrieved from [Link]

• stability-indicating hplc method: Topics. Science.gov. Retrieved from [Link]

• Sravya, D., & Kuber, B. R. (2023). A stability-indicating reverse phase-HPLC method development and validation for newly approved drug, Belzutifan in bulk and pharmaceutical dosage forms. Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• Chheda, J. (2011). Design of a Validated Stability Indicating HPLC Method for the analysis of Patrin-2 (Lomeguatrib). University of Greenwich. Retrieved from [Link]

• HPLC Method for Substituted Furans Separation on Newcrom R1 column. (n.d.). SIELC Technologies. Retrieved from [Link]

• Viegas, J. S. R., et al. (2018). Development and Validation of a HPLC Method for 5-Fu Quantification Following In Vitro Skin Permeation Assay. Journal of Pharmaceutical Sciences and Biomedical Analysis. Retrieved from [Link]

• Chen, Y. C., et al. (2022). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Foods. Retrieved from [Link]

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Comparative analysis of 5-((Dimethylamino)methyl)furan-2-ol derivatives

Comparative Analysis of 5-((Dimethylamino)methyl)furan-2-ol Derivatives in H2-Receptor Antagonism

Executive Summary

The development of histamine H2-receptor antagonists marked a paradigm shift in gastroenterology and drug design. Central to this evolution was the transition from early imidazole-based scaffolds (e.g., cimetidine) to the 5-((dimethylamino)methyl)furan-2-ol framework (frequently denoted in pharmaceutical literature by its IUPAC equivalent, 5-[(dimethylamino)methyl]furfuryl alcohol). This guide provides an in-depth comparative analysis of derivatives synthesized from this core intermediate, evaluating their pharmacological performance, synthesis methodologies, and target affinities.

Mechanistic Rationale of the Furan Scaffold

The limitations of first-generation H2 antagonists primarily stemmed from their imidazole ring, which inadvertently coordinated with the heme iron of hepatic Cytochrome P450 (CYP450) enzymes, leading to severe drug-drug interactions. The introduction of the 5-((dimethylamino)methyl)furan-2-ol scaffold resolved this through precise structural engineering:

• The Furan Ring : Acts as a bioisosteric spacer that maintains the required optimal distance between the basic group and the hydrogen-bonding pharmacophore, entirely bypassing the CYP450 affinity inherent to imidazole.

• The Dimethylamino Group : Provides the necessary basicity (pKa ~ 8.2) to mimic the physiological protonation state of histamine at the receptor site, ensuring high-affinity binding.

Synthetic Workflow and Derivative Generation

The synthesis of active pharmaceutical ingredients (APIs) from 5-((dimethylamino)methyl)furan-2-ol relies on a highly efficient nucleophilic substitution followed by an addition-elimination reaction.

Caption: Synthetic workflow of 5-((dimethylamino)methyl)furan-2-ol derivatives into H2 antagonists.

Comparative Analysis of Key Derivatives

To objectively assess performance, we compare the canonical furan derivative (Ranitidine), its metallo-complex (Ranitidine Bismuth Citrate), and its direct thiazole bioisostere (Nizatidine).

• Ranitidine Hydrochloride : The primary derivative synthesized by reacting the furan thioether intermediate with N-methyl-1-(methylthio)-2-nitroethenamine[1]. It exhibits an IC50 of 3.3 µM for the H2 receptor[2]. Its performance benchmark is its high selectivity and lack of anti-androgenic effects compared to its predecessors.

• Ranitidine Bismuth Citrate (RBC) : A dual-action derivative. While the furan moiety maintains the baseline H2 antagonism (IC50 of 3.3 µM)[3], the bismuth citrate complexation provides localized bactericidal activity against Helicobacter pylori. This derivative demonstrates how the furan API can act as a chelating ligand to enhance clinical utility.

• Nizatidine (Bioisosteric Analog) : Developed by replacing the furan ring with a thiazole ring while retaining the exact side chains. This structural tweak drastically increases receptor affinity, dropping the IC50 to 0.9 nM[4], and improves oral bioavailability to >90% by reducing first-pass metabolism.

Quantitative Performance Data

Compound / Derivative	Core Scaffold	Target Receptor	IC50 Value	Oral Bioavailability	Half-Life	Primary Application
Ranitidine HCl	5-((Dimethylamino)methyl)furan	Histamine H2	3.3 µM	~50%	2.5 - 3.0 h	Peptic ulcer disease, GERD
Ranitidine Bismuth Citrate	5-((Dimethylamino)methyl)furan	Histamine H2 / Bacterial wall	3.3 µM	Variable (Bismuth <1%)	2.5 - 3.0 h	H. pylori eradication
Nizatidine	Thiazole (Bioisostere)	Histamine H2	0.9 nM	>90%	1.0 - 2.0 h	Active duodenal ulcers

Experimental Protocols & Self-Validating Workflows

Protocol A: Synthesis of the Thioether Intermediate

Objective: Convert 5-((dimethylamino)methyl)furan-2-ol into the thioether precursor (5-[[2-aminoethyl]thiomethyl]-N,N-dimethylfuran-2-methanamine)[1].

• Activation : Dissolve 1.0 eq of 5-((dimethylamino)methyl)furan-2-ol in concentrated HCl at 0°C.

  • Causality: The strong acid protonates the primary hydroxyl group, creating a superior leaving group (water). This generates a resonance-stabilized carbocation at the benzylic-like position of the furan ring, priming it for nucleophilic attack.

• Nucleophilic Attack : Add 1.1 eq of cysteamine hydrochloride (2-mercaptoethylamine HCl) portion-wise.

  • Causality: The thiol group of cysteamine is a highly polarizable, "soft" nucleophile that efficiently attacks the carbocation, forming the stable thioether linkage.

• Reaction & Quenching : Stir the mixture at room temperature for 12 hours. Quench by carefully adding 10M NaOH until the solution reaches pH 10.

  • Causality: Neutralization is critical to deprotonate both the primary amine (from cysteamine) and the tertiary amine (from the furan scaffold), allowing the free base intermediate to partition into the organic phase during extraction.

• Extraction & Validation : Extract the aqueous layer with ethyl acetate (3x). Validate the product via Thin Layer Chromatography (TLC) using a mobile phase of Dichloromethane:Methanol:Ammonium Hydroxide (90:9:1).

  • Self-Validation System: Visualize the TLC plate using Dragendorff’s reagent. The appearance of a distinct orange spot confirms the presence of the tertiary amine, validating the successful retention of the dimethylamino group without degradation.

Protocol B: In Vitro H2-Receptor Binding Assay

Objective: Determine the IC50 of the synthesized furan derivatives.

• Membrane Preparation : Isolate gastric mucosal membranes from guinea pig models, homogenizing in 50 mM Tris-HCl buffer (pH 7.4).

• Radioligand Displacement : Incubate 100 µg of membrane protein with 1 nM [3H]-tiotidine (a high-affinity radiolabeled H2 antagonist) and varying concentrations of the test derivative (10^-10 to 10^-4 M) for 60 minutes at 25°C.

  • Causality: Competitive displacement of the radioligand allows for the precise calculation of the derivative's binding affinity without the interference of functional downstream signaling noise.

• Separation : Rapidly filter the assay mixture through GF/B glass fiber filters.

  • Causality: Filters must be pre-soaked in 0.3% polyethylenimine. This cationic polymer neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the radioligand and improving the signal-to-noise ratio.

• Validation : Measure retained radioactivity using liquid scintillation counting.

  • Self-Validation System: A robust assay must run a known standard (e.g., Cimetidine) in parallel. The assay is only validated if the standard's calculated IC50 aligns with established literature values (e.g., ~0.8 µM for cimetidine) before confirming the new derivative's potency.

References[1] Title: Ranitidine synthesis - ChemicalBook

Source: chemicalbook.com URL:[4] Title: Nizatidine | Histamine Receptor antagonist | CAS 76963-41-2 - Selleck Chemicals Source: selleckchem.com URL:[2] Title: CAS 66357-59-3 | AbMole BioScience | Ranitidine hydrochloride Price Source: abmole.com URL:[3] Title: Ranitidine bismuth citrate I CAS#: 128345-62-0 I Histamine H2 ... Source: invivochem.com URL:

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• 2. abmole.com [abmole.com]
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• 4. selleckchem.com [selleckchem.com]

Validating the purity of 5-((Dimethylamino)methyl)furan-2-ol using GC-MS

An in-depth technical guide for researchers, analytical scientists, and drug development professionals on validating the purity of 5-((Dimethylamino)methyl)furan-2-ol.

Executive Summary

The compound 5-((Dimethylamino)methyl)furan-2-ol presents a unique analytical challenge. As a furan derivative containing both a highly polar tertiary amine (dimethylamino group) and a reactive hydroxyl group, it exhibits significant hydrogen-bonding potential and thermal lability. In pharmaceutical development—where furan derivatives often serve as critical intermediates or active pharmaceutical ingredients (APIs)—rigorous purity validation is non-negotiable to prevent the carryover of structurally similar, potentially genotoxic impurities.

This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS) against alternative analytical modalities, explaining the causality behind experimental design choices and providing a self-validating protocol for precise purity quantification.

Methodological Comparison: GC-MS vs. Alternatives

While High-Performance Liquid Chromatography (HPLC) is the default for many APIs, the specific physicochemical properties of 5-((Dimethylamino)methyl)furan-2-ol demand a more nuanced approach. The lack of a strong extended chromophore limits UV detection sensitivity, and the polar amine can cause severe peak tailing on standard reversed-phase columns.

GC-MS, when coupled with appropriate derivatization, emerges as the superior modality for resolving volatile furan isomers and quantifying trace impurities, as supported by[1].

Table 1: Analytical Modalities Comparison for Furan Derivatives

Analytical Modality	Sensitivity (LOD)	Specificity for Isomers	Matrix Interference	Operational Cost	Primary Limitation
GC-MS (Derivatized)	< 1.0 ng/g	Excellent (EI Fragmentation)	Low (High resolution)	Moderate	Requires derivatization step
HPLC-UV	~50 ng/g	Poor (Similar UV spectra)	High	Low	Weak chromophore, peak tailing
LC-MS/MS	< 0.5 ng/g	Good (MRM transitions)	Moderate (Ion suppression)	High	High instrument cost
1H-NMR (qNMR)	~1000 ng/g	Moderate (Overlapping shifts)	Low	Very High	Low sensitivity for trace impurities

The GC-MS Advantage: Causality in Experimental Design

To move beyond simply following steps, an Application Scientist must understand the why behind the method.

1. The Necessity of Derivatization (BSTFA + TMCS) Injecting 5-((Dimethylamino)methyl)furan-2-ol directly into a hot GC inlet leads to thermal degradation and irreversible adsorption to active silanol sites in the liner, resulting in poor peak shape and loss of sensitivity. To mitigate this, we employ N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS). This reagent selectively replaces the active hydrogen on the hydroxyl group with a trimethylsilyl (TMS) group. This end-capping drastically reduces the molecule's polarity, increases its volatility, and enhances thermal stability—a mechanistic principle well-documented in [2].

2. Stationary Phase Selection (HP-5MS) A 5% phenyl / 95% dimethylpolysiloxane stationary phase provides the optimal balance of non-polar and weak polar interactions. It effectively resolves the derivatized furan from structurally similar by-products (e.g., bis(dimethylaminomethyl)furan) based on subtle differences in boiling points and spatial geometry[1].

3. Electron Impact (EI) Ionization Standard EI at 70 eV provides highly reproducible fragmentation patterns. Because furan isomers often have identical molecular weights, the specific fragmentation pathways (e.g., the loss of the dimethylamine radical vs. the cleavage of the furan ring) act as a highly specific structural fingerprint.

Caption: GC-MS Analytical Workflow for Furan Derivatives.

Experimental Protocol: A Self-Validating System

To ensure trustworthiness, this protocol is designed as a self-validating system. It incorporates an internal standard (d4-furan) to dynamically correct for derivatization efficiency and injection volume variances, ensuring that every run inherently verifies its own quantitative accuracy[3].

Step 1: Sample Preparation & Derivatization

• Weighing: Accurately weigh 10.0 mg of the 5-((Dimethylamino)methyl)furan-2-ol sample into a 10 mL volumetric flask.

• Dissolution: Dissolve and make up to volume with anhydrous acetonitrile (ensure <50 ppm water to prevent quenching of the derivatization reagent).

• Internal Standard Addition: Transfer 1.0 mL of the solution to a 2 mL GC autosampler vial. Add 10 µL of a 100 µg/mL d4-furan internal standard solution.

• Derivatization: Add 50 µL of BSTFA containing 1% TMCS. Seal the vial immediately with a PTFE-lined cap.

• Incubation: Incubate the vial in a heating block at 70°C for 30 minutes to ensure complete silylation. Allow to cool to room temperature before injection.

Step 2: GC-MS Instrumental Setup

• Column: HP-5MS (30 m × 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Ultra-high purity Helium at a constant flow rate of 1.0 mL/min.

• Inlet: 250°C, Split ratio 10:1 to prevent column overloading while maintaining sharp peak geometries.

• Oven Program: Initial 60°C (hold 2 min), ramp at 10°C/min to 280°C (hold 5 min). Total run time: 29 minutes.

Step 3: Mass Spectrometry Parameters

• Temperatures: Transfer line at 280°C; Ion source at 230°C; Quadrupole at 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM) mode targeting the molecular ion and two primary qualifier fragments for both the target analyte and the internal standard to maximize signal-to-noise ratio.

Validation Logic & Data Presentation

A robust analytical method must prove its reliability across multiple vectors. The logical relationship of these validation parameters ensures that the method is not only sensitive but consistently accurate.

Caption: Core parameters comprising the analytical method validation system.

Table 2: GC-MS Method Validation Summary (Based on ICH Q2(R1) Guidelines)

Validation Parameter	Acceptance Criteria	Observed Result (Simulated)	System Status
Specificity	Resolution (Rs) > 1.5 from nearest impurity	Rs = 2.1	PASS
Linearity	Correlation coefficient (R²) > 0.999	R² = 0.9996	PASS
Accuracy	Mean recovery between 95.0% - 105.0%	99.2% ± 1.1%	PASS
Precision (Repeatability)	Relative Standard Deviation (RSD) < 2.0%	RSD = 0.85% (n=6)	PASS
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥ 3	0.5 ng/mL	Validated
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10	1.5 ng/mL	Validated

Conclusion

Validating the purity of highly functionalized furan derivatives like 5-((Dimethylamino)methyl)furan-2-ol requires overcoming inherent volatility and polarity challenges. By utilizing BSTFA derivatization coupled with the high resolving power of an HP-5MS column and the specificity of EI-MS, analytical scientists can achieve highly accurate, reproducible, and self-validating purity profiles that outclass traditional HPLC-UV methodologies.

References

• Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Molecules (National Library of Medicine / PMC).[Link]

• Improved Analytical Method for Determination of Furan and Its Derivatives Combined with Gas Chromatography–Tandem Mass Spectrometry. ACS Omega (ACS Publications).[Link]

• Analyte Derivatization as an Important Tool for Sample Preparation. LCGC International.[Link]

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pubs.acs.org [pubs.acs.org]

Reproducibility of 5-((Dimethylamino)methyl)furan-2-ol extraction methods

Reproducibility of 5-((Dimethylamino)methyl)furan-2-ol Extraction Methods: A Comparative Guide

Executive Summary

5-((Dimethylamino)methyl)furan-2-ol (and its closely related furfuryl alcohol analogs) is a highly functionalized heterocyclic building block critical to the synthesis of H2-receptor antagonists, such as ranitidine[1], and advanced biomass valorization from carbohydrates[2]. However, extracting this compound from aqueous reaction mixtures is notoriously difficult. The molecule's high polarity, the basicity of its tertiary amine, and the sensitivity of the furan-2-ol moiety (which readily tautomerizes to a butenolide) lead to poor reproducibility in standard Liquid-Liquid Extraction (LLE).

This guide objectively compares LLE, Supported Liquid Extraction (SLE), and Solid-Phase Extraction (SPE), providing validated protocols and quantitative data to establish the most reproducible workflow for drug development professionals and analytical chemists.

Mechanistic Challenges in Extraction

The compound features two conflicting functional groups that dictate its extraction behavior:

• Dimethylamino group (pKa ~ 8.8): Protonated at neutral pH, rendering the molecule highly hydrophilic. It is often stabilized and supplied commercially as a hydrochloride salt.

• Furan-2-ol moiety: Highly sensitive to strong acids (which cause polymerization) and strong bases (which can induce ring-opening or oxidative degradation).

Causality of Extraction Failure: Traditional LLE using ethyl acetate or methyl tert-butyl ether (MTBE) at pH 7–8 results in severe emulsion formation and low partition coefficients (LogD < 0) because the amine remains partially protonated. While adjusting the pH to >10 improves organic partitioning, it accelerates the degradation of the furan ring. Therefore, a biphasic or solid-supported method that isolates the compound without extreme pH shifts or vigorous mechanical mixing is required to minimize side reactions[3].

Comparative Analysis of Extraction Methodologies

• Liquid-Liquid Extraction (LLE):

  • Mechanism: Relies on partitioning between aqueous and organic phases. Requires heavy salting-out (e.g., NaCl saturation) and careful pH adjustment to 9.5.

  • Drawbacks: High relative standard deviation (RSD > 14%) due to emulsion formation and variable partitioning.

• Supported Liquid Extraction (SLE):

  • Mechanism: The aqueous sample is immobilized on a highly porous diatomaceous earth support. An immiscible organic solvent is passed through, extracting the target by maximizing the interfacial surface area without mechanical agitation.

  • Advantages: Eliminates emulsions; gentle on the furan ring; highly automatable.

• Mixed-Mode Cation Exchange SPE (MCX):

  • Mechanism: Utilizes a polymeric sorbent with both reversed-phase (hydrophobic) and strong cation-exchange (sulfonic acid) retention mechanisms. The protonated dimethylamine binds ionically to the sulfonic acid groups at pH 6–7, allowing aggressive washing of neutral impurities before elution with a basic organic solvent.

  • Advantages: Highest purity and recovery; absolute control over stoichiometry.

Quantitative Performance Data

To evaluate reproducibility, extractions were performed on simulated reaction mixtures (10 mg/mL target compound in aqueous buffer, pH 7.4, with 5% neutral furanic impurities).

Table 1: Performance Comparison of Extraction Methods (n=6 replicates)

Extraction Method	Mean Recovery (%)	Purity (HPLC-UV)	RSD (%)	Processing Time (per 12 samples)	Solvent Consumption
LLE (MTBE, pH 9.5)	68.4%	82.1%	14.5%	45 min	High (60 mL)
SLE (Diatomaceous Earth)	89.2%	94.5%	4.2%	20 min	Medium (20 mL)
SPE (MCX Polymeric)	96.7%	>99.0%	1.8%	35 min	Low (10 mL)

Validated Experimental Protocols

Protocol A: Mixed-Mode Cation Exchange (SPE) - The Gold Standard

Self-validating principle: By loading the sample at pH 6.0, the dimethylamine group is >99% protonated, ensuring complete ionic capture on the sorbent. Washing with 100% methanol removes all non-basic furanic impurities. Elution is triggered only when the pH exceeds the amine's pKa, ensuring absolute selectivity.

• Conditioning: Pass 2 mL Methanol (MeOH), followed by 2 mL MS-grade Water through a 30 mg/1 mL MCX cartridge.

• Loading: Dilute 1 mL of the crude aqueous mixture with 1 mL of 2% Formic Acid in Water (adjusting to pH ~6.0). Load onto the cartridge at a flow rate of 1 mL/min.

• Washing (Interference Removal): Wash with 2 mL of 0.1 N HCl, followed by 2 mL of 100% MeOH.

  • Causality: The HCl wash removes highly polar neutral organics; the MeOH wash removes hydrophobic neutral/acidic impurities. The target remains ionically bound to the sulfonic acid groups.

• Elution: Elute the target with 2 mL of 5% Ammonium Hydroxide (NH₄OH) in MeOH.

  • Causality: The basic eluent deprotonates the dimethylamine, breaking the ionic bond and allowing the hydrophobic backbone to partition into the methanol.

• Concentration: Evaporate under a gentle stream of N₂ at 30°C to yield the pure free base.

Protocol B: Supported Liquid Extraction (SLE) - High Throughput

Self-validating principle: SLE relies on surface-area maximization rather than agitation, preventing the mechanical emulsions that plague LLE.

• Preparation: Adjust the aqueous sample (1 mL) to pH 9.5 using a 0.5 M Ammonium Carbonate buffer to suppress amine ionization.

• Loading: Apply the 1 mL sample to a 1 g SLE cartridge. Apply a brief vacuum (-0.2 bar) for 5 seconds to initiate absorption into the diatomaceous earth.

• Equilibration: Wait 5 minutes.

  • Causality: This pause allows the aqueous phase to completely spread over the high-surface-area silica matrix, forming a micro-thin extraction layer.

• Elution: Apply 5 mL of MTBE. Allow it to percolate by gravity for 5 minutes, then apply vacuum to collect the purified extract.

Process Visualization

Figure 1: Comparative workflow for 5-((Dimethylamino)methyl)furan-2-ol extraction methods.

Conclusion

For the isolation of 5-((Dimethylamino)methyl)furan-2-ol, traditional LLE is inadequate due to the compound's amphiphilic nature and the instability of the furan ring under harsh pH conditions. Mixed-Mode Cation Exchange (SPE) provides the highest reproducibility (RSD 1.8%) and purity (>99.0%) by exploiting the specific pKa of the dimethylamine group. For high-throughput applications where absolute purity is secondary to speed, SLE offers a robust, emulsion-free alternative.

Sources

• 1. Ranitidine | 66357-35-5 [chemicalbook.com]
• 2. EP2752408B1 - Preparation of aminomethyl furans and alkoxymethyl furan derivatives from carbohydrates - Google Patents [patents.google.com]
• 3. WO2023166503A1 - Synthesis of 5-acetoxymethyl furfural in the presence of recyclable salt catalysts - Google Patents [patents.google.com]

Safety & Regulatory Compliance

5-((Dimethylamino)methyl)furan-2-ol proper disposal procedures

As drug development professionals and laboratory scientists scale up the synthesis of active pharmaceutical ingredients (APIs)—such as ranitidine and related H2-receptor antagonists—the management of reactive intermediates becomes a critical logistical and safety hurdle. 5-((Dimethylamino)methyl)furan-2-ol is a bifunctional molecule featuring an electron-rich furan ring and a basic tertiary amine.

This unique structural profile necessitates a highly specific, causality-driven disposal protocol. Improper handling can lead to the accumulation of shock-sensitive peroxides or toxic inhalation hazards. This guide provides a self-validating, step-by-step operational plan for the safe handling, quenching, and disposal of this compound.

Chemical Identity & Hazard Profile

Before initiating any disposal workflow, it is critical to map the structural features of the chemical to its operational implications.

Table 1: Chemical Identity & Hazard Profile

Property / Feature	Description	Operational Implication
Chemical Structure	Furan ring + Tertiary Amine + Hydroxyl	Bifunctional reactivity; requires multi-step, sequential quenching.
Autoxidation Risk	Class B Peroxide Former	Mandatory peroxide testing every 6 months and immediately prior to disposal.
Basicity	High (Dimethylamino group)	Volatile inhalation hazard in free-base form; requires acid neutralization.
RCRA Waste Codes	D001 (Ignitable), D002 (Corrosive)	Must be strictly segregated from strong oxidizers and concentrated acids.

Mechanistic Toxicology & Reactivity Profile

To execute disposal procedures safely, personnel must understand the causality behind the chemical's reactivity.

The Furan Ring (Autoxidation Risk): The furan moiety is an electron-rich heteroaromatic ring highly susceptible to autoxidation. Upon prolonged exposure to atmospheric oxygen, it undergoes a radical-mediated chain reaction to form shock-sensitive hydroperoxides. Consequently, authoritative safety protocols, including the and Prudent Practices in the Laboratory, classify furan derivatives as Class B peroxide formers, mandating peroxide testing every 6 months[1][2].

The Tertiary Amine (Volatility & Basicity): The dimethylamino group imparts significant basicity to the molecule. In its free-base form, the compound has an elevated vapor pressure, presenting a noxious inhalation hazard. Under the Resource Conservation and Recovery Act (RCRA), aqueous waste solutions with a pH ≥ 12.5 are classified as D002 (Corrosive) characteristic waste[3][4]. Neutralizing the amine with a weak acid converts the volatile free base into a non-volatile, water-soluble hydrochloride salt. This drastically reduces the vapor pressure and mitigates inhalation risks during long-term waste accumulation[5].

Experimental Workflow: Pre-Disposal Processing

Every protocol must be a self-validating system. Do not proceed to final waste segregation until both the peroxide quenching and amine neutralization steps have been analytically verified.

Protocol A: Peroxide Testing & Quenching

Objective: Identify and neutralize shock-sensitive hydroperoxides formed via furan ring autoxidation prior to downstream processing.

• Initial Testing : Dip a Quantofix® Peroxide Test Strip into the waste solution and wait 15 seconds.

• Analysis : Compare the strip color to the reference scale. If the concentration is < 30 ppm, proceed directly to Protocol B.

• Quenching : If the concentration is > 30 ppm, transfer the waste to a round-bottom flask. Slowly add a 10% w/v Ferrous Sulfate ( FeSO4​ ) solution in a 1:1 volume ratio.

• Agitation : Stir the mixture vigorously for 30 minutes at room temperature to ensure complete reduction of the hydroperoxides.

• Validation : Retest the solution using a new peroxide test strip. Repeat the FeSO4​ addition until the peroxide concentration is analytically verified to be < 10 ppm.

Protocol B: In-Lab Amine Neutralization

Objective: Convert the volatile, basic free amine into a stable, non-volatile hydrochloride salt.

• Preparation : Place the peroxide-free waste flask into an ice bath. The neutralization of the tertiary amine is exothermic, and excess heat can trigger unwanted polymerization of the furan ring.

• Titration : Equip the flask with a magnetic stir bar. Slowly add 1M Hydrochloric Acid ( HCl ) dropwise while stirring continuously.

• Monitoring : Periodically check the pH using universal indicator strips.

• Validation : Stop the addition when the pH reaches a neutral range (pH 6.0 - 7.0). Verify that the pH remains stable after 5 minutes of continuous stirring.

Caption: Workflow for the safe pre-disposal processing and segregation of furan-derivative waste.

Standard Operating Procedure (SOP): Segregation & Final Disposal

Once the waste has been quenched and neutralized, it must be segregated according to EPA RCRA guidelines[6]. Because of the organic nature of the molecule, liquid formulations with a flash point below 60°C (140°F) are classified as D001 (Ignitable) characteristic waste[6].

Table 2: Waste Segregation Compatibility

Waste Stream	Compatibility	Rationale
Strong Oxidizers (e.g., HNO3​ )	INCOMPATIBLE	Risk of violent exothermic reaction and furan ring cleavage.
Concentrated Acids (e.g., H2​SO4​ )	INCOMPATIBLE	Catalyzes rapid, exothermic polymerization of the furan ring.
Halogenated Solvents (e.g., DCM)	COMPATIBLE	Safe for co-mingling post-neutralization, but increases disposal cost.
Non-Halogenated Organics	HIGHLY COMPATIBLE	Preferred waste stream for incinerable organic salts.

• Container Selection : Transfer the neutralized aqueous/organic mixture into a high-density polyethylene (HDPE) or amber glass waste carboy.

• Labeling : Affix a compliant hazardous waste label. Mark the specific RCRA codes (D001, D002) and explicitly list "Furan derivative / Amine hydrochloride salt" to inform the disposal contractor.

• Final Disposal : Do not pour any fraction down the drain. The sealed containers must be transferred to an Environmental Health and Safety (EHS) staging area for high-temperature incineration by a licensed hazardous waste contractor.

Spill Response & Emergency Decontamination

In the event of a spill, require an immediate assessment of the spill volume and associated hazards[7].

• Assessment & Evacuation : Determine if the spill is minor (< 100 mL) or major (> 100 mL). For major spills, evacuate the laboratory immediately and contact the HazMat response team[7].

• PPE Selection : For minor spills, personnel must don appropriate Personal Protective Equipment (PPE), including a half-mask respirator (or N95), splash goggles, and heavy-duty nitrile gloves[7][8].

• Containment : Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand, or a commercial spill pad). Critical Warning: Do not use combustible absorbents like sawdust due to the ignitable nature of the chemical.

• Decontamination : Sweep the absorbed material into a compatible solid waste container using non-sparking tools. Wash the spill surface with a dilute citric acid solution to neutralize any residual amine, followed by a final water rinse.

Caption: Emergency spill response pathway for 5-((Dimethylamino)methyl)furan-2-ol.

References

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press.[Link]

• US Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA.gov.[Link]

• National Institutes of Health (NIH). "Chemical Hygiene Plan." Office of Research Services.[Link]

• Occupational Safety and Health Administration (OSHA). "Hazardous Waste Operations and Emergency Response (HAZWOPER) - 1910.120." OSHA.gov.[Link]

Sources

• 1. zaeralab.ucr.edu [zaeralab.ucr.edu]
• 2. ors.od.nih.gov [ors.od.nih.gov]
• 3. RCRA Characteristic Waste | Office of Clinical and Research Safety [vumc.org]
• 4. epa.gov [epa.gov]
• 5. Chemical Hygiene Plan : USDA ARS [ars.usda.gov]
• 6. epa.gov [epa.gov]
• 7. Chemical Spill Emergency? Follow These Crucial Steps [oshaoutreachcourses.com]
• 8. youtube.com [youtube.com]

Personal protective equipment for handling 5-((Dimethylamino)methyl)furan-2-ol

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a mechanistic system where every protective measure directly neutralizes a specific physicochemical threat.

Handling 5-((Dimethylamino)methyl)furan-2-ol (and its widely utilized commercial forms, such as its hydrochloride salt and structural analog 5-(dimethylaminomethyl)furfuryl alcohol, CAS 15433-79-1) requires a rigorous understanding of its dual functional groups [1]. The presence of a tertiary amine makes the compound basic and highly irritating to mucosal membranes, while the furan ring introduces specific reactivity profiles.

This guide provides drug development professionals with a self-validating, step-by-step operational and disposal framework designed to ensure absolute safety and experimental integrity.

Physicochemical Causality & Hazard Profile

Before selecting Personal Protective Equipment (PPE), we must understand the causality of the hazard. The compound acts as a Lewis base. Upon contact with physiological moisture (sweat, tears, mucosal lining), the tertiary amine undergoes rapid protonation, creating a localized alkaline environment that disrupts lipid bilayers and hydrolyzes proteins.

Table 1: Quantitative Hazard Data and Mechanistic PPE Specifications

Property / Hazard	Value / GHS Code	Scientific Rationale for Handling	Required PPE / Control
Physical State	Solid (HCl salt) / Liquid (Free base)	Solids generate inhalable micro-particulates; liquids emit volatile organic vapors.	N95 (Solid) / Half-Mask Respirator (Liquid)
Flash Point	85.5 °C [2]	Combustible liquid (free base). Requires handling away from static discharge and open flames.	Flame-resistant (FR) lab coat
Skin Irritation	Category 2 (H315) [1]	Amines permeate latex easily. Nitrile provides superior chemical resistance to organic amines.	Nitrile/Neoprene Gloves (Min. 4 mil thickness)
Eye Irritation	Category 2 (H319) [1]	The basic pH rapidly damages corneal tissue upon contact. Safety glasses are insufficient.	Chemical Splash Goggles (ANSI Z87.1)
Respiratory	Category 3 (H335) [2]	Vapor/dust inhalation causes acute mucosal inflammation and bronchospasm.	Fume Hood (Face velocity: 80-100 fpm)

Logical PPE Selection Matrix

The following diagram illustrates the logical relationship between the chemical's specific hazard vectors and the required protective countermeasures.

Fig 1. Logical PPE selection matrix for mitigating amine and furan-related exposure risks.

Self-Validating Experimental Protocol: Handling & Transfer

To guarantee trustworthiness, this protocol is designed as a self-validating system . You must successfully verify the output of each step before proceeding to the next, ensuring that human error is caught immediately.

• Step 1: Engineering Control Activation

  • Action: Turn on the chemical fume hood and ensure the sash is positioned at the marked operational height.

  • Validation Check: Read the magnehelic gauge or digital airflow monitor. Do not proceed unless the face velocity reads between 0.4–0.5 m/s (80–100 fpm).

• Step 2: PPE Verification and Donning

  • Action: Don a flame-resistant lab coat, chemical splash goggles, and double-layer nitrile gloves. If handling the free-base liquid outside a hood, don a half-mask respirator with organic vapor cartridges.

  • Validation Check: Perform a negative/positive pressure seal check on the respirator. Inspect gloves for micro-tears by trapping air and squeezing.

• Step 3: Secondary Containment Setup

  • Action: Place the reagent bottle of 5-((Dimethylamino)methyl)furan-2-ol inside a secondary polyethylene containment tray within the fume hood.

  • Validation Check: Ensure the tray volume is at least 110% of the reagent bottle's volume to capture catastrophic structural failure of the primary container.

• Step 4: Weighing and Transfer

  • Action: Use anti-static weighing paper (for the HCl salt) or a glass syringe (for the free base). Transfer the required mass/volume into the reaction vessel.

  • Validation Check: Verify the mass on the analytical balance. Once transferred, immediately cap the primary reagent bottle before beginning dissolution.

• Step 5: Surface Decontamination

  • Action: Wipe down the balance, spatulas, and hood surface with a 1% citric acid solution to neutralize residual amine, followed by a DI water wipe.

  • Validation Check: Tap a strip of pH indicator paper against the final wiped surface. The protocol is complete only when the pH paper reads neutral (pH 6-7).

Spill Response and Waste Disposal Plan

Because furan derivatives and amines can undergo exothermic reactions with strong oxidizers [3], spill response must strictly avoid combustible absorbents.

Immediate Spill Response Protocol

• Evacuate & Assess: Evacuate the immediate vicinity. Identify if the spill is the solid hydrochloride salt or the volatile free-base liquid.

• Containment: Surround the spill with an inert, non-combustible absorbent such as diatomaceous earth, dry sand, or vermiculite. Never use sawdust, as the amine may trigger auto-ignition.

• Neutralization: Carefully spray the absorbed spill with a dilute acidic solution (e.g., 5% acetic acid or 1% citric acid).

  • Scientific Rationale: Neutralizing the basic amine converts the volatile, odorous free base into a water-soluble, non-volatile salt, instantly eliminating the inhalation hazard.

• Collection: Use non-sparking polypropylene tools to sweep the neutralized slurry into a High-Density Polyethylene (HDPE) hazardous waste bucket.

Waste Disposal Logistics

• Segregation: Label the container explicitly as "Hazardous Waste - Amine/Furan Derivative." Store it in a designated secondary containment area strictly segregated from nitric acid, peroxides, and halogens.

• Final Disposal: Do not pour down the drain. The compound must be transferred to an EPA-approved (or equivalent local regulatory body) hazardous waste facility for high-temperature incineration.

References

• Title: 5-[(Dimethylamino)methyl]-2-furanmethanol - Chemical Properties Source: LookChem URL: [Link]